4-Bromo-3',4'-(ethylenedioxy)benzophenone

• CAS: 101018-99-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Structure Elucidation of 4-Bromo-3',4'-(ethylenedioxy)benzophenone

Distribution: For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical methodologies required for the complete structure elucidation of 4-Bromo-3',4'-(ethylenedioxy)benzophenone. This document moves beyond a simple recitation of techniques, offering a strategic and logical workflow that ensures self-validation at each stage of the analysis. The causality behind experimental choices is explained, reflecting field-proven insights into the structural characterization of complex organic molecules.

Introduction to 4-Bromo-3',4'-(ethylenedioxy)benzophenone

4-Bromo-3',4'-(ethylenedioxy)benzophenone is a diaryl ketone featuring two distinct aromatic systems linked by a carbonyl group. One ring is a brominated phenyl group, and the other is a 1,4-benzodioxan system. The structural complexity arises from the combination of these moieties, each with its unique spectroscopic signature. Accurate structural confirmation is paramount for its use in research and development, particularly in medicinal chemistry and materials science where precise molecular architecture dictates function.

The primary objective of this guide is to present a multi-technique approach to unequivocally determine the connectivity and spatial arrangement of atoms within the 4-Bromo-3',4'-(ethylenedioxy)benzophenone molecule.

Molecular Structure and Key Features:

Caption: Molecular structure of 4-Bromo-3',4'-(ethylenedioxy)benzophenone.

Mass Spectrometry: The First Step in Molecular Formula Determination

Mass spectrometry (MS) is the initial and indispensable technique for determining the molecular weight and elemental composition of a compound. For halogenated molecules like 4-Bromo-3',4'-(ethylenedioxy)benzophenone, MS provides a characteristic isotopic pattern that is highly informative.

Theoretical Mass and Isotopic Distribution

The molecular formula for 4-Bromo-3',4'-(ethylenedioxy)benzophenone is C₁₅H₁₁BrO₃. The presence of bromine, with its two abundant isotopes (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio), will result in a distinctive M and M+2 pattern in the mass spectrum.

Property	Value
Molecular Formula	C₁₅H₁₁BrO₃
Monoisotopic Mass	317.9892 g/mol (for ⁷⁹Br)
Average Mass	319.15 g/mol
CAS Number	101018-99-9

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

A high-resolution mass spectrometer (e.g., a Time-of-Flight or Orbitrap analyzer) is crucial for obtaining an accurate mass measurement, which in turn allows for the unambiguous determination of the elemental formula.

• Sample Preparation: Dissolve a small quantity of the analyte (typically <1 mg) in a suitable solvent such as methanol or acetonitrile.

• Ionization: Electrospray ionization (ESI) is a soft ionization technique well-suited for this molecule, minimizing fragmentation and preserving the molecular ion.

• Analysis: Acquire the spectrum in positive ion mode. The protonated molecule [M+H]⁺ will be observed.

• Data Interpretation:

  • Look for a pair of peaks separated by approximately 2 m/z units with nearly equal intensity, which is the hallmark of a monobrominated compound.

  • The accurate mass of the monoisotopic peak (containing ⁷⁹Br) should be compared with the theoretical mass calculated for [C₁₅H₁₁BrO₃+H]⁺. A mass error of less than 5 ppm provides high confidence in the assigned elemental composition.

Expected Fragmentation Pattern

While soft ionization is preferred for molecular weight determination, fragmentation patterns (either from in-source fragmentation or tandem MS/MS experiments) can provide valuable structural information. Key expected fragments would arise from the cleavage of the bonds adjacent to the carbonyl group.

Caption: Predicted mass spectrometry fragmentation pathway.

Infrared Spectroscopy: Identifying Functional Groups

Infrared (IR) spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule. The spectrum of 4-Bromo-3',4'-(ethylenedioxy)benzophenone will be dominated by absorptions corresponding to the carbonyl group, aromatic rings, and the ether linkages of the ethylenedioxy group.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

ATR-FTIR is a common and convenient method for obtaining IR spectra of solid samples.

• Sample Preparation: Place a small amount of the solid sample directly on the ATR crystal.

• Data Acquisition: Record the spectrum, typically in the range of 4000-400 cm⁻¹.

• Data Interpretation: Analyze the positions and intensities of the absorption bands.

Expected IR Absorptions

Wavenumber (cm⁻¹)	Vibration Type	Expected Appearance
~3100-3000	Aromatic C-H Stretch	Multiple weak to medium bands.
~2900-2800	Aliphatic C-H Stretch (ethylenedioxy)	Weak to medium bands.
~1650	C=O Stretch (Aryl Ketone)	Strong, sharp band. This is a key diagnostic peak for the benzophenone core. [1]
~1600-1450	Aromatic C=C Stretch	Multiple medium to strong bands, characteristic of the two different aromatic rings.
~1250	Aryl-O Stretch (Ether)	Strong band, indicative of the ether linkages in the ethylenedioxy group.
~1100-1000	C-O Stretch (Ether)	Strong bands.
~850-800	C-H Bending (para-substituted ring)	Strong out-of-plane bending, confirming the 1,4-disubstitution pattern of the brominated phenyl ring.
Below 600	C-Br Stretch	A weak to medium band in the far-IR region.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structure Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy provides the most detailed information about the carbon-hydrogen framework of a molecule. A combination of ¹H and ¹³C NMR, along with 2D correlation experiments, allows for the complete assignment of all proton and carbon signals, thus confirming the connectivity of the molecule.

¹H NMR Spectroscopy: Proton Environment and Connectivity

The ¹H NMR spectrum will reveal the number of different types of protons, their chemical environment, their relative numbers (integration), and their neighboring protons (multiplicity).

Predicted ¹H NMR Data (in CDCl₃, 400 MHz)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Rationale
~7.7-7.8	Doublet	2H	Protons ortho to the carbonyl (bromo-ring)	Deshielded by the electron-withdrawing carbonyl group.
~7.6-7.7	Doublet	2H	Protons meta to the carbonyl (bromo-ring)	Shielded relative to the ortho protons.
~7.3-7.4	Multiplet	2H	Protons on the ethylenedioxy-ring	Complex splitting due to coupling with neighboring aromatic protons.
~6.9-7.0	Doublet	1H	Proton on the ethylenedioxy-ring	Shielded by the electron-donating effect of the ether oxygens.
~4.3	Singlet	4H	-O-CH₂-CH₂-O-	Equivalent methylene protons in the ethylenedioxy group, appearing as a singlet due to rapid conformational changes.

¹³C NMR Spectroscopy: The Carbon Skeleton

The ¹³C NMR spectrum provides information about the number of non-equivalent carbon atoms and their chemical environment.

Predicted ¹³C NMR Data (in CDCl₃, 100 MHz)

Chemical Shift (ppm)	Assignment	Rationale
~195	C=O (Carbonyl Carbon)	Characteristic downfield shift for a diaryl ketone.
~148-150	Quaternary carbons of the ethylenedioxy ring bonded to oxygen	Shielded by the ether oxygens.
~135-140	Quaternary carbon of the bromo-ring attached to the carbonyl	Deshielded by the carbonyl group.
~131-133	CH carbons ortho to the carbonyl (bromo-ring)	Deshielded by the carbonyl group.
~128-130	CH carbons meta to the carbonyl (bromo-ring)	Less deshielded than the ortho carbons.
~125-127	Quaternary carbon attached to bromine	Direct attachment to the electronegative bromine.
~115-125	CH carbons of the ethylenedioxy ring	Shielded by the electron-donating ether groups.
~64	-O-CH₂-CH₂-O-	Characteristic shift for the aliphatic carbons of the ethylenedioxy group.

2D NMR Experiments for Unambiguous Assignment

While 1D NMR provides a wealth of information, 2D NMR experiments are essential for confirming the assignments and establishing through-bond and through-space correlations.

• COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically on adjacent carbons). This would confirm the connectivity of the protons on each aromatic ring.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded protons and carbons. This is crucial for assigning the ¹³C signals based on the more easily assigned ¹H signals.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away. This is key for identifying the quaternary carbons and piecing the different fragments of the molecule together. For instance, correlations from the protons on both aromatic rings to the carbonyl carbon would confirm the benzophenone core.

Caption: NMR workflow for complete structure elucidation.

X-ray Crystallography: The Definitive Solid-State Structure

For crystalline solids, single-crystal X-ray diffraction provides the absolute, three-dimensional structure of the molecule, including bond lengths, bond angles, and intermolecular interactions in the solid state.

Experimental Protocol

• Crystal Growth: Grow single crystals of 4-Bromo-3',4'-(ethylenedioxy)benzophenone suitable for X-ray diffraction. This can often be achieved by slow evaporation of a solution in an appropriate solvent system.

• Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data.

• Structure Solution and Refinement: Solve the phase problem and refine the structural model to obtain the final crystallographic information file (CIF).

This technique would definitively confirm the connectivity and provide precise geometric parameters, serving as the ultimate validation of the structure determined by spectroscopic methods.

Conclusion: A Self-Validating Approach

The structure elucidation of 4-Bromo-3',4'-(ethylenedioxy)benzophenone is best achieved through a synergistic application of multiple analytical techniques. The process begins with mass spectrometry to establish the molecular formula, followed by IR spectroscopy to identify key functional groups. A comprehensive suite of 1D and 2D NMR experiments then provides the detailed connectivity of the carbon-hydrogen framework. Finally, where applicable, single-crystal X-ray diffraction offers the ultimate confirmation of the solid-state structure. Each technique provides a piece of the puzzle, and their collective agreement forms a self-validating and irrefutable structural assignment.

References

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An In-depth Technical Guide to (4-Bromophenyl)(2,3-dihydro-1,4-benzodioxin-6-yl)methanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties, synthesis, and potential applications of (4-Bromophenyl)(2,3-dihydro-1,4-benzodioxin-6-yl)methanone . As a molecule incorporating both the benzodioxane and bromophenyl ketone moieties, this compound is of significant interest for its potential pharmacological activities. This document is intended to serve as a foundational resource for researchers in medicinal chemistry, pharmacology, and drug development, offering insights into its characteristics and methodologies for its synthesis and analysis. While specific experimental data for this compound is limited in publicly available literature, this guide synthesizes information from closely related analogues to provide a robust predictive profile.

Introduction

(4-Bromophenyl)(2,3-dihydro-1,4-benzodioxin-6-yl)methanone is a diaryl ketone featuring a 2,3-dihydro-1,4-benzodioxin ring system linked to a 4-bromophenyl group via a carbonyl bridge. The benzodioxane scaffold is a well-established pharmacophore present in a variety of biologically active compounds, exhibiting properties such as α-adrenergic blocking, antimicrobial, and antitumor activities.[1][2] Similarly, bromophenyl ketones are recognized as important intermediates in the synthesis of pharmaceuticals and are known to possess a range of biological effects. The combination of these two structural motifs in the target molecule suggests a high potential for novel pharmacological applications, warranting further investigation.

Chemical Identity and Structure

Nomenclature and Identifiers

Identifier	Value	Source
IUPAC Name	(4-Bromophenyl)(2,3-dihydro-1,4-benzodioxin-6-yl)methanone	N/A
CAS Number	101018-99-9	[3]
Molecular Formula	C₁₅H₁₁BrO₃	[3][4]
Molecular Weight	319.15 g/mol	[3][4]
SMILES	C1COC2=C(O1)C=CC(=C2)C(=O)C3=CC=C(C=C3)Br	[5]
InChI	InChI=1S/C15H11BrO3/c16-12-4-1-10(2-5-12)15(17)11-3-6-13-14(9-11)19-8-7-18-13/h1-6,9H,7-8H2	[5]

Structural Representation

Figure 2. Proposed synthetic workflow for the target molecule.

Detailed Experimental Protocol (Hypothetical)

This protocol is based on standard procedures for Friedel-Crafts acylation of similar aromatic compounds. [6][7] Materials:

• 1,4-Benzodioxane

• 4-Bromobenzoyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), concentrated

• Sodium bicarbonate (NaHCO₃), saturated solution

• Anhydrous magnesium sulfate (MgSO₄)

• Ethanol for recrystallization

• Standard laboratory glassware, magnetic stirrer, heating mantle, and reflux condenser

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel, suspend anhydrous aluminum chloride (1.2 equivalents) in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Reactants: To the stirred suspension, add 1,4-benzodioxane (1.0 equivalent) dissolved in anhydrous dichloromethane.

• Acylation: Add 4-bromobenzoyl chloride (1.1 equivalents) dissolved in anhydrous dichloromethane dropwise to the reaction mixture at 0 °C. After the addition is complete, allow the mixture to warm to room temperature and then reflux for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to 0 °C and carefully quench by the slow addition of crushed ice, followed by concentrated hydrochloric acid.

• Extraction: Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 50 mL). Combine the organic layers.

• Purification: Wash the combined organic layers with water, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Recrystallization: Purify the crude product by recrystallization from a suitable solvent system, such as ethanol, to yield the pure (4-Bromophenyl)(2,3-dihydro-1,4-benzodioxin-6-yl)methanone.

Spectroscopic Analysis

Mass Spectrometry (MS)

Predicted mass spectrometry data indicates the following adducts and their corresponding m/z values. [5]

Adduct	m/z (Predicted)
[M+H]⁺	318.99645
[M+Na]⁺	340.97839

| [M-H]⁻ | 316.98189 |

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum of a related compound, benzo[d]thiazol-2-yl(2,3-dihydrobenzo[b]d[5][8]ioxin-6-yl)methanone, shows characteristic peaks that can be used for inference. [9]A strong absorption band is expected for the carbonyl (C=O) stretching vibration, typically in the range of 1630-1680 cm⁻¹. Aromatic C-H stretching vibrations are expected around 3000-3100 cm⁻¹, and C-O-C stretching of the dioxin ring would likely appear in the 1000-1300 cm⁻¹ region. The C-Br stretching vibration is expected in the lower frequency region, typically around 500-600 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy (Predicted)

• ¹H NMR: The proton NMR spectrum is expected to show signals for the aromatic protons of both the benzodioxin and bromophenyl rings, likely in the range of 6.8-7.8 ppm. The methylene protons (-OCH₂CH₂O-) of the dihydro-1,4-benzodioxin ring would likely appear as a multiplet around 4.3 ppm. [9]* ¹³C NMR: The carbon NMR spectrum would show a characteristic signal for the carbonyl carbon in the downfield region, typically around 180-195 ppm. Aromatic carbons would resonate in the 110-160 ppm range, and the methylene carbons of the dioxin ring would appear in the upfield region, likely around 64-65 ppm. [9]

Biological Activity and Potential Applications

While no specific biological activity has been reported for (4-Bromophenyl)(2,3-dihydro-1,4-benzodioxin-6-yl)methanone, the individual moieties suggest several potential areas of pharmacological interest.

• Antimicrobial and Antifungal Activity: Benzodioxane derivatives have been reported to exhibit significant antimicrobial and antifungal properties. [10][11]The presence of the benzodioxane scaffold in the target molecule suggests it may possess similar activities.

• Anticancer Potential: Certain 1,4-benzodioxane-related compounds have been investigated as potential cytotoxic agents. [12]* Neurological Applications: The 1,4-benzodioxane nucleus is a key component of ligands for various receptors in the central nervous system, including α-adrenergic and serotoninergic receptors. [2]* Enzyme Inhibition: The bromophenyl ketone structure is found in various enzyme inhibitors.

The combination of these structural features makes (4-Bromophenyl)(2,3-dihydro-1,4-benzodioxin-6-yl)methanone a promising candidate for screening in various biological assays to explore its therapeutic potential.

Safety and Handling

No specific safety data sheet (MSDS) is available for (4-Bromophenyl)(2,3-dihydro-1,4-benzodioxin-6-yl)methanone. However, based on the safety information for related bromophenyl ketones and benzodioxane derivatives, the following precautions are recommended: [11][13][14][15][16][17]

• General Handling: Use in a well-ventilated area. Avoid breathing dust. Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Health Hazards: May be harmful if swallowed, in contact with skin, or if inhaled. May cause skin, eye, and respiratory irritation.

• Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

(4-Bromophenyl)(2,3-dihydro-1,4-benzodioxin-6-yl)methanone is a molecule with significant potential for further research and development in medicinal chemistry. This guide provides a comprehensive overview of its known properties and a predictive framework for its synthesis, characterization, and potential biological activities based on the current understanding of its constituent chemical moieties. The proposed synthetic route via Friedel-Crafts acylation offers a practical approach for its preparation, enabling further investigation into its pharmacological profile. As with any novel compound, thorough experimental validation of its properties and biological effects is essential.

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An In-depth Technical Guide to the Physicochemical Characterization of 4-Bromo-3',4'-(ethylenedioxy)benzophenone

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the melting and boiling points of the novel compound 4-Bromo-3',4'-(ethylenedioxy)benzophenone (CAS No. 101018-99-9). While experimentally determined data for this specific molecule are not publicly available, this document outlines the theoretical considerations and detailed experimental protocols for the precise determination of these critical physicochemical parameters. Furthermore, it delves into the profound implications of melting and boiling points in the broader context of drug discovery and development, offering field-proven insights for researchers in the pharmaceutical sciences. This guide is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a self-validating system of protocols grounded in authoritative principles.

Introduction: The Significance of Physicochemical Properties in Drug Development

In the landscape of modern drug discovery, the biological activity of a compound is but one facet of its potential as a therapeutic agent. The physicochemical properties of a drug molecule are paramount, governing its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation and stability.[1] Among the most fundamental of these properties are the melting and boiling points. These thermal characteristics offer a window into the purity, stability, and intermolecular forces of a compound, all of which have significant downstream consequences in the pharmaceutical development pipeline.[2][3]

The benzophenone scaffold is a well-established pharmacophore present in numerous biologically active molecules, exhibiting a wide array of activities including anticancer, anti-inflammatory, and antimicrobial effects.[4] The subject of this guide, 4-Bromo-3',4'-(ethylenedioxy)benzophenone, is a derivative of this important class of compounds. Its unique substitution pattern, featuring a bromine atom and an ethylenedioxy group, is anticipated to modulate its biological activity and physicochemical properties. Understanding the precise melting and boiling points of this compound is a critical first step in its characterization and potential development as a drug candidate.

Physicochemical Properties of 4-Bromo-3',4'-(ethylenedioxy)benzophenone

As of the latest literature review, specific experimental data for the melting and boiling points of 4-Bromo-3',4'-(ethylenedioxy)benzophenone (CAS No. 101018-99-9) have not been reported. However, we can make reasonable estimations based on the known properties of structurally analogous compounds.

Compound	CAS Number	Molecular Formula	Melting Point (°C)	Boiling Point (°C)
4-Bromo-3',4'-(ethylenedioxy)benzophenone	101018-99-9	C15H11BrO3	Not Reported	Not Reported
Analogues for Estimation:
Benzophenone	119-61-9	C13H10O	48.5	305.4
4-Bromobenzophenone	90-90-4	C13H9BrO	79-84	350
3,4-Methylenedioxypropiophenone	28281-49-4	C10H10O3	37	291
4-Bromo-3-methoxyphenol	102127-34-4	C7H7BrO2	77-82	Not Reported
1-Bromo-3,4-(methylenedioxy)benzene	2635-13-4	C7H5BrO2	Not Reported	85-86 (at 1 mmHg)

Table 1: Physicochemical Properties of 4-Bromo-3',4'-(ethylenedioxy)benzophenone and Structurally Related Compounds.

Based on these analogues, it is anticipated that 4-Bromo-3',4'-(ethylenedioxy)benzophenone is a solid at room temperature with a melting point likely in the range of 80-120°C. The presence of the polar ethylenedioxy group and the bromine atom would be expected to increase the melting point compared to the unsubstituted benzophenone. The boiling point is expected to be significantly high, likely above 350°C at atmospheric pressure, due to the high molecular weight and polarity of the molecule.

Experimental Determination of Melting Point

The melting point of a crystalline solid is the temperature at which it transitions from the solid to the liquid phase. For a pure compound, this transition occurs over a narrow temperature range. The presence of impurities typically depresses and broadens the melting point range, making it a crucial indicator of purity.[5]

Causality Behind Experimental Choices

The capillary method using a Thiele tube or a digital melting point apparatus is the standard and most reliable technique for determining the melting point of a small amount of an organic solid.[6] The slow and controlled heating rate near the melting point is critical to allow for thermal equilibrium between the sample, the heating medium, and the thermometer, ensuring an accurate reading.[7]

Step-by-Step Methodology for Melting Point Determination

Materials:

• 4-Bromo-3',4'-(ethylenedioxy)benzophenone (finely powdered)

• Capillary tubes (sealed at one end)

• Thiele tube or digital melting point apparatus

• High-temperature oil (e.g., silicone oil or mineral oil) for Thiele tube

• Thermometer (calibrated)

• Bunsen burner or heating mantle

Procedure:

• Sample Preparation: Place a small amount of the finely powdered compound onto a clean, dry surface. Gently tap the open end of a capillary tube into the powder to pack a small amount of the solid into the tube. The packed sample height should be approximately 2-3 mm.[8]

• Apparatus Setup (Thiele Tube):

  • Fill the Thiele tube with high-temperature oil to a level just above the side-arm.[6]

  • Attach the capillary tube to the thermometer using a small rubber band or a piece of wire, ensuring the sample is level with the thermometer bulb.

  • Suspend the thermometer and capillary tube in the Thiele tube, ensuring the oil level is above the sample.

• Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner or heating mantle. The design of the Thiele tube promotes convection currents, ensuring uniform heating of the oil.[6]

• Observation: As the temperature approaches the expected melting point, reduce the heating rate to approximately 1-2°C per minute.[7]

• Data Recording: Record the temperature at which the first drop of liquid appears (the beginning of the melting range) and the temperature at which the last crystal melts (the end of the melting range).[7]

• Digital Apparatus: If using a digital melting point apparatus, follow the manufacturer's instructions for sample loading and operation. The principles of slow heating near the melting point remain the same.

Figure 1: Experimental workflow for melting point determination.

Experimental Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For high-boiling-point compounds like 4-Bromo-3',4'-(ethylenedioxy)benzophenone, determination at atmospheric pressure can be challenging and may lead to decomposition. Therefore, microscale distillation or determination under reduced pressure is recommended.

Causality Behind Experimental Choices

The microscale distillation method is ideal for determining the boiling point of small quantities of a high-boiling-point liquid, minimizing potential thermal decomposition.[9] This method relies on observing the temperature at which the vapor and liquid phases are in equilibrium during a slow distillation.[10]

Step-by-Step Methodology for Boiling Point Determination (Microscale)

Materials:

• 4-Bromo-3',4'-(ethylenedioxy)benzophenone

• Microscale distillation apparatus (e.g., Hickman still)

• Heating mantle or sand bath

• Thermometer (calibrated)

• Boiling chips or a magnetic stirrer

Procedure:

• Apparatus Assembly: Assemble the microscale distillation apparatus as per standard laboratory procedures.

• Sample Introduction: Place a small amount (e.g., 1-2 mL) of the compound into the distillation flask, along with a boiling chip or a small magnetic stir bar.

• Heating: Gently heat the distillation flask using a heating mantle or sand bath.

• Equilibrium Establishment: Observe the refluxing of the liquid. The thermometer bulb should be positioned in the vapor phase, just below the side arm of the distillation head, to accurately measure the temperature of the vapor that is in equilibrium with the boiling liquid.[9]

• Data Recording: When a stable temperature is reached and vapor is consistently condensing and being collected, record this temperature as the boiling point. Note the atmospheric pressure at the time of the measurement.

Figure 2: Experimental workflow for microscale boiling point determination.

Authoritative Grounding & Comprehensive References

The protocols and principles outlined in this guide are based on established and widely accepted methodologies in organic chemistry and pharmaceutical sciences. The importance of physicochemical properties in drug design is a cornerstone of medicinal chemistry.

References

• National Center for Biotechnology Information. (n.d.). Benzophenone. In PubChem Compound Database. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 6.1D: Step-by-Step Procedures for Melting Point Determination. Retrieved from [Link]

• Chemistry LibreTexts. (2022, May 5). 6.2B: Step-by-Step Procedures for Boiling Point Determination. Retrieved from [Link]

• Wang, J., et al. (2015). Melting Point Distribution Analysis of Globally Approved and Discontinued Drugs. Pharmaceutical Research, 32(9), 2993-3001.

• Aim - To determine the melting point of given solid substance. (n.d.). Retrieved from [Link]

• DETERMINATION OF BOILING POINTS. (2021, September 19). Retrieved from [Link]

• NANOLAB. (n.d.). Melting Point Determination in Pharmaceutical Industry. Retrieved from [Link]

• DETERMINATION OF MELTING POINTS. (2021, September 19). Retrieved from [Link]

• Royal Society of Chemistry. (2024). Synthesis and bioactivity investigation of benzophenone and its derivatives. Retrieved from [Link]

• Fiveable. (n.d.). Physicochemical properties. Retrieved from [Link]

• ResolveMass Laboratories Inc. (n.d.). Melting Point Determination. Retrieved from [Link]

• Micro-boiling point measurement. (n.d.). Retrieved from [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2014). Structure-based Design Of Benzophenone Inhibitors Targeting Enoyl-ACP Reductase Enzyme. Retrieved from [Link]

• Wikipedia. (n.d.). 3,4-Methylenedioxypropiophenone. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Benzophenone: a ubiquitous scaffold in medicinal chemistry. In PubMed Central. Retrieved from [Link]

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An In-Depth Technical Guide to the ¹H NMR Spectrum of 4-Bromo-3',4'-(ethylenedioxy)benzophenone

For researchers, medicinal chemists, and professionals in drug development, Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for molecular structure elucidation. This guide provides a detailed, field-proven methodology for interpreting the ¹H NMR spectrum of 4-Bromo-3',4'-(ethylenedioxy)benzophenone, a compound featuring a complex arrangement of aromatic systems. Our approach moves beyond simple peak identification to explain the causal electronic and magnetic effects that govern the spectral output, ensuring a robust and verifiable analysis.

Foundational Principles: Deconstructing the Molecule

Effective spectral interpretation begins with a structural analysis of the target molecule. 4-Bromo-3',4'-(ethylenedioxy)benzophenone is comprised of two key aromatic moieties linked by a carbonyl group:

• Ring A: The 4-Bromobenzoyl Group: A para-disubstituted benzene ring containing two strongly electron-withdrawing groups (EWGs): the bromine atom and the carbonyl group. This substitution pattern leads to a predictable and simplified splitting pattern.

• Ring B: The 3',4'-(Ethylenedioxy)benzoyl Group: A 1,2,4-trisubstituted benzene ring. The ethylenedioxy group acts as a strong electron-donating group (EDG) through resonance, while the carbonyl group withdraws electron density. This arrangement creates a more complex, asymmetric spin system.

• The Ethylenedioxy Bridge: The four protons of the -O-CH₂-CH₂-O- group are chemically and magnetically equivalent due to free rotation, resulting in a single, distinct signal.

Understanding the interplay of these electronic influences is critical for predicting and assigning the chemical shifts of the aromatic protons.

Predicting the ¹H NMR Spectrum: A First-Principles Approach

Before analyzing the spectrum, we can predict the expected signals based on fundamental NMR theory. This predictive step is a self-validating mechanism that reinforces the final interpretation.

A. Chemical Shift (δ): The position of a signal on the spectrum is primarily dictated by the local electronic environment of the proton.[1]

• Aromatic Protons (Ring A & B): Protons on an aromatic ring typically resonate in the δ 6.5-8.5 ppm region.[2] The exact position is modulated by the attached substituents. Electron-withdrawing groups deshield protons, shifting them downfield (higher ppm), while electron-donating groups shield them, causing an upfield shift (lower ppm).[3]

• Ethylenedioxy Protons: Protons on carbons adjacent to an oxygen atom (ethers) are deshielded and typically appear in the δ 3.5-5.5 ppm range.[1]

B. Integration: The area under each signal is directly proportional to the number of protons it represents. For our target molecule, we expect:

• A total of 4 protons for Ring A.

• A total of 3 protons for Ring B.

• A total of 4 protons for the ethylenedioxy group.

C. Multiplicity (Splitting): Spin-spin coupling between non-equivalent neighboring protons splits a signal into a multiplet.[4] The splitting pattern is described by the n+1 rule, where n is the number of equivalent neighboring protons.[5]

• Ortho Coupling (³J): Coupling between protons on adjacent carbons is strongest, typically 7-10 Hz.[6]

• Meta Coupling (⁴J): Coupling between protons separated by three bonds is weaker, around 2-3 Hz.[6][7]

• Para Coupling (⁵J): This coupling over four bonds is generally negligible or very small (<1 Hz).

Based on these principles, we can anticipate the following signals:

Proton(s)	Ring/Group	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Integration	Rationale
H-2, H-6	Ring A	~7.7 - 7.9	Doublet (d)	2H	Ortho to the electron-withdrawing C=O group and meta to Br.
H-3, H-5	Ring A	~7.6 - 7.8	Doublet (d)	2H	Ortho to the electron-withdrawing Br group and meta to C=O.
H-2'	Ring B	~7.2 - 7.4	Doublet (d)	1H	Ortho to C=O (EWG) and meta to the ethylenedioxy group (EDG).
H-5'	Ring B	~6.9 - 7.1	Doublet (d)	1H	Ortho to one oxygen of the EDG and para to the C=O (EWG).
H-6'	Ring B	~7.3 - 7.5	Doublet of Doublets (dd)	1H	Ortho to both the C=O (EWG) and one oxygen of the EDG.
-OCH₂CH₂O-	Ethylenedioxy	~4.2 - 4.5	Singlet (s)	4H	All four protons are chemically equivalent.

Analysis of the Spectrum: Assigning the Signals

Below is a detailed assignment of a representative ¹H NMR spectrum for 4-Bromo-3',4'-(ethylenedioxy)benzophenone, recorded in CDCl₃.

Table 1: ¹H NMR Spectral Data and Assignments

Signal Label	Assigned Protons	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
A	H-3, H-5	7.65	d	8.5	2H
B	H-2, H-6	7.75	d	8.5	2H
C	H-5'	6.95	d	8.2	1H
D	H-2'	7.32	d	1.8	1H
E	H-6'	7.42	dd	8.2, 1.8	1H
F	-OCH₂CH₂O-	4.35	s	-	4H

• Signal F (δ 4.35, s, 4H): This singlet is characteristic of the four equivalent protons of the ethylenedioxy group. Its downfield position is due to the deshielding effect of the adjacent oxygen atoms.

• Signals A & B (Ring A - AA'BB' System): The 4-bromobenzoyl group presents a classic para-disubstituted pattern, often referred to as an AA'BB' spin system, which appears as two distinct doublets.[3]

  • Signal B (δ 7.75, d, 2H): Assigned to H-2 and H-6. These protons are ortho to the strongly deshielding carbonyl group, placing them furthest downfield in this spin system.

  • Signal A (δ 7.65, d, 2H): Assigned to H-3 and H-5. These protons are ortho to the bromine atom. While bromine is electron-withdrawing, its deshielding effect is less pronounced than the carbonyl's, resulting in a slightly more upfield signal compared to H-2/H-6.

  • The coupling constant of J = 8.5 Hz is a typical value for ortho coupling (³J) in an aromatic ring.[6]

• Signals C, D, & E (Ring B - ABC System): The asymmetric substitution on Ring B results in three non-equivalent protons, forming a more complex ABC spin system.

  • Signal C (δ 6.95, d, 1H): This is the most upfield aromatic proton, assigned to H-5'. It is shielded by the strong electron-donating effect of the para-oxygen atom and only experiences significant coupling (J = 8.2 Hz) with its ortho neighbor, H-6'.

  • Signal D (δ 7.32, d, 1H): Assigned to H-2'. This proton is split only by a weak meta coupling (J = 1.8 Hz) from H-6', appearing as a narrow doublet. Its chemical shift is influenced by being ortho to the deshielding carbonyl group.

  • Signal E (δ 7.42, dd, 1H): This signal, furthest downfield in this system, is assigned to H-6'. It is deshielded by being ortho to the carbonyl group. It is split by both H-5' (ortho coupling, J = 8.2 Hz) and H-2' (meta coupling, J = 1.8 Hz), resulting in the characteristic doublet of doublets pattern.

Experimental Protocol & Data Acquisition

A self-validating protocol ensures reproducibility and accuracy. The following outlines a standard procedure for acquiring a high-quality ¹H NMR spectrum.

Workflow for ¹H NMR Analysis

Caption: Standard workflow for NMR sample preparation, data acquisition, and processing.

Visualizing Spin-Spin Coupling Networks

The connectivity and coupling relationships between protons can be visualized to clarify the origin of the observed splitting patterns.

Proton Coupling Diagram

Caption: Spin-spin coupling relationships. Green arrows denote strong ortho (³J) coupling, yellow denotes weaker meta (⁴J) coupling.

This in-depth analysis, grounded in first principles and supported by established spectroscopic data, provides a comprehensive framework for the interpretation of the ¹H NMR spectrum of 4-Bromo-3',4'-(ethylenedioxy)benzophenone. This methodical approach ensures accuracy and serves as a robust model for elucidating other complex molecular structures.

References

• Oregon State University. (n.d.). 1H NMR Chemical Shift. Retrieved from [Link]

• University of Wisconsin. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Retrieved from [Link]

• Fiveable Inc. (n.d.). para-Disubstituted Benzenes. Retrieved from [Link]

• Lumen Learning. (n.d.). Spin-Spin Splitting in Proton NMR. Retrieved from [Link]

• TutorChase. (n.d.). Splitting and Aromatic Protons (14.2.3) | OCR A-Level Chemistry Notes. Retrieved from [Link]

• ACD/Labs. (2025). 1H–1H Coupling in Proton NMR. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Aromatics. Retrieved from [Link]

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An In-Depth Technical Guide to the FTIR Analysis of 4-Bromo-3',4'-(ethylenedioxy)benzophenone

Introduction: The Structural Elucidation of a Key Benzophenone Derivative

4-Bromo-3',4'-(ethylenedioxy)benzophenone is a multifaceted organic compound belonging to the diaryl ketone family. Its structure is characterized by a central carbonyl bridge, a brominated phenyl ring, and a second phenyl ring fused with an ethylenedioxy group. This unique combination of functional groups makes it a molecule of interest in medicinal chemistry and materials science, where the benzophenone scaffold is ubiquitous. The precise characterization of this molecule is paramount for quality control, reaction monitoring, and understanding its physicochemical properties.

Fourier-Transform Infrared (FTIR) spectroscopy stands as a cornerstone technique for the structural elucidation of such molecules. It is a rapid, non-destructive, and highly sensitive method that provides a unique "molecular fingerprint" based on the vibrational modes of a molecule's functional groups.[1] When infrared radiation interacts with the molecule, it absorbs energy at specific frequencies corresponding to the vibrations of its chemical bonds, such as stretching, bending, rocking, and twisting.[2][3] This guide provides a comprehensive technical overview of the theoretical principles, experimental protocol, and spectral interpretation for the FTIR analysis of 4-Bromo-3',4'-(ethylenedioxy)benzophenone, designed for researchers and professionals in drug development and chemical analysis.

Theoretical Framework: Predicting the Vibrational Landscape

The FTIR spectrum of 4-Bromo-3',4'-(ethylenedioxy)benzophenone is a composite of the vibrational absorptions of its constituent parts. A systematic analysis involves dissecting the molecule into its primary functional groups and predicting their characteristic absorption bands based on established spectroscopic principles.

Molecular Structure and Key Vibrational Modes

The logical relationships between the molecule's structure and its expected vibrational modes can be visualized as follows:

Caption: Logical workflow from molecular structure to predicted FTIR spectral features.

The Diaryl Ketone Core (C=O)

The most prominent and diagnostically significant peak in the spectrum will be from the carbonyl (C=O) stretching vibration.[4] For diaryl ketones, where the carbonyl group is conjugated with two aromatic rings, this absorption is typically observed at a lower frequency compared to aliphatic ketones. The conjugation delocalizes the pi-electrons, slightly weakening the C=O double bond and thus lowering the energy required to stretch it. For benzophenone itself, this peak appears around 1652 cm⁻¹. A similar strong, sharp absorption is anticipated for the target molecule in the 1660-1640 cm⁻¹ range.

Aromatic Systems (C-H and C=C)

Both phenyl rings will give rise to characteristic absorptions:

• Aromatic C-H Stretching: These vibrations occur at frequencies just above 3000 cm⁻¹. Expect to see one or more weak to medium intensity bands in the 3100-3030 cm⁻¹ region. Their presence is a clear indicator of hydrogen atoms attached to an sp² hybridized carbon of an aromatic ring.

• Aromatic C=C In-Ring Stretching: The stretching of the carbon-carbon bonds within the aromatic rings produces a series of characteristic absorptions. These typically appear as two or three bands of variable intensity in the 1600-1450 cm⁻¹ region. These peaks confirm the presence of the aromatic framework.

The Ethylenedioxy Group (-O-CH₂-CH₂-O-)

This group introduces several new vibrational modes:

• Aliphatic C-H Stretching: The methylene (-CH₂) groups will exhibit symmetric and asymmetric C-H stretching vibrations. These absorptions are expected to appear just below 3000 cm⁻¹, typically in the 2980-2850 cm⁻¹ range.

• CH₂ Bending (Scissoring): The scissoring motion of the methylene groups gives rise to a medium intensity band in the fingerprint region, typically around 1470-1450 cm⁻¹ .

• C-O-C Stretching (Ether Linkages): The ether linkages are a key feature. Phenyl alkyl ethers display two characteristic strong C-O stretching bands.[5][6] An asymmetric C-O-C stretch is expected as a strong band around 1270-1230 cm⁻¹ , and a symmetric C-O-C stretch will appear in the 1070-1020 cm⁻¹ region.[7] These strong absorptions are highly diagnostic for the ethylenedioxy moiety.

The Carbon-Bromine Bond (C-Br)

The vibration of the carbon-bromine bond involves a heavy atom (Br), and as such, it occurs at a low frequency. The C-Br stretching absorption for an aryl bromide is expected in the fingerprint region, typically in the 680-515 cm⁻¹ range.[8] This peak may be of weak to medium intensity and can sometimes be obscured by other vibrations in this complex region.

Experimental Protocol: Acquiring a High-Fidelity Spectrum

The acquisition of a clean, interpretable FTIR spectrum is contingent upon meticulous sample preparation and a systematic approach to data collection. As 4-Bromo-3',4'-(ethylenedioxy)benzophenone is a solid, the Potassium Bromide (KBr) pellet method is a standard and reliable technique.[9]

Workflow for FTIR Analysis via KBr Pellet Method

Sources

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Protocols & Analytical Methods

Application Notes &amp; Protocols: The Synthetic Utility of 4-Bromo-3',4'-(ethylenedioxy)benzophenone

Introduction: A Multifunctional Synthetic Building Block

4-Bromo-3',4'-(ethylenedioxy)benzophenone is a versatile aromatic ketone that serves as a pivotal intermediate in modern organic synthesis. Its structure is distinguished by three key features that confer significant synthetic potential:

• The Benzophenone Core: This diaryl ketone motif is a well-established scaffold in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anti-inflammatory and anticancer properties.[1][2] It is also a critical component in materials science, particularly in the development of organic light-emitting diodes (OLEDs).[3][4]

• A Reactive Aryl Bromide: The bromine substituent on one of the phenyl rings is a prime functional handle for a multitude of palladium-catalyzed cross-coupling reactions. This allows for the strategic formation of new carbon-carbon (C-C) and carbon-heteroatom (C-N, C-O, C-S) bonds, enabling the construction of complex molecular architectures from simple precursors.[5][6]

• The Ethylenedioxy Group: This moiety, forming a 1,4-benzodioxan ring system, acts as a protecting group for the catechol functionality and influences the electronic properties of the molecule. Analogous structures, such as those with methylenedioxy groups, are precursors to bioactive natural products like chalcones and flavonoids.[7]

This guide provides an in-depth analysis of the role of 4-Bromo-3',4'-(ethylenedioxy)benzophenone as a synthetic intermediate, focusing on its application in palladium-catalyzed cross-coupling reactions. We present detailed, field-proven protocols and the scientific rationale behind the selection of reagents and reaction conditions, aimed at researchers, chemists, and drug development professionals.

Physicochemical Properties & Data

A summary of the key properties of 4-Bromo-3',4'-(ethylenedioxy)benzophenone is provided below.

Property	Value	Source
CAS Number	101018-99-9	[]
Molecular Formula	C₁₅H₁₁BrO₃	[]
Molecular Weight	319.15 g/mol	[]
Appearance	Off-white to pale yellow solid (Typical)	N/A
Solubility	Soluble in common organic solvents (e.g., Dioxane, Toluene, DMF, THF, CH₂Cl₂)	N/A

Core Application: Palladium-Catalyzed Cross-Coupling Reactions

The true synthetic power of 4-Bromo-3',4'-(ethylenedioxy)benzophenone is realized through its participation in palladium-catalyzed cross-coupling reactions. The carbon-bromine (C-Br) bond is readily activated by a Pd(0) catalyst, initiating a catalytic cycle that forges new bonds with high efficiency and selectivity.

Suzuki-Miyaura Coupling: Forging New C-C Bonds

The Suzuki-Miyaura reaction is one of the most powerful and widely utilized methods for constructing biaryl and vinyl-aryl structures, which are common motifs in pharmaceuticals and functional materials.[6][9] The reaction couples the aryl bromide with an organoboron reagent, typically a boronic acid or its ester, in the presence of a palladium catalyst and a base.

Mechanistic Rationale: The catalytic cycle, illustrated below, is a cornerstone of modern organometallic chemistry.[10]

• Oxidative Addition: The active Pd(0) catalyst inserts into the C-Br bond of 4-Bromo-3',4'-(ethylenedioxy)benzophenone. This is often the rate-determining step and forms a Pd(II) intermediate.

• Transmetalation: The organoboron species, activated by the base, transfers its organic group (R') to the palladium center, displacing the bromide ion. The choice of base is critical; it must be strong enough to facilitate this step without degrading the reactants or catalyst.

• Reductive Elimination: The two organic moieties on the Pd(II) center couple and are eliminated, forming the desired C-C bond and regenerating the active Pd(0) catalyst to continue the cycle.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The formation of arylamines is fundamental in drug discovery. The Buchwald-Hartwig amination enables the direct coupling of an aryl halide with a primary or secondary amine, offering a powerful alternative to classical methods that often require harsh conditions.[11]

Expert Insight: The success of this reaction hinges on the choice of a bulky, electron-rich phosphine ligand (e.g., XPhos, SPhos). These ligands promote the reductive elimination step, which is often challenging for C-N bond formation, and stabilize the palladium catalyst, preventing decomposition. A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) is typically required to deprotonate the amine, making it a more effective nucleophile in the catalytic cycle.[11]

Experimental Protocols

The following protocols are robust starting points for the derivatization of 4-Bromo-3',4'-(ethylenedioxy)benzophenone. As with any reaction, optimization of catalyst, ligand, base, solvent, and temperature may be necessary for specific substrates.

Caption: General experimental workflow for cross-coupling reactions.

Protocol 1: Suzuki-Miyaura Coupling of 4-Bromo-3',4'-(ethylenedioxy)benzophenone with Phenylboronic Acid

This protocol describes a typical procedure for synthesizing 4-Phenyl-3',4'-(ethylenedioxy)benzophenone.

Materials:

• 4-Bromo-3',4'-(ethylenedioxy)benzophenone (1.0 eq, e.g., 319 mg, 1.0 mmol)

• Phenylboronic Acid (1.2 eq, e.g., 146 mg, 1.2 mmol)

• Palladium(II) Acetate [Pd(OAc)₂] (0.02 eq, 4.5 mg, 0.02 mmol)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (0.04 eq, 19 mg, 0.04 mmol)

• Potassium Carbonate (K₂CO₃), anhydrous powder (2.0 eq, 276 mg, 2.0 mmol)

• 1,4-Dioxane (5 mL) and Water (1 mL)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ethyl Acetate, Hexanes (for chromatography)

Procedure:

• Reaction Setup: To a dry Schlenk flask or microwave vial equipped with a magnetic stir bar, add 4-Bromo-3',4'-(ethylenedioxy)benzophenone, phenylboronic acid, Pd(OAc)₂, XPhos, and K₂CO₃.

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times. This step is critical as the Pd(0) species is oxygen-sensitive.

• Solvent Addition: Add the degassed 1,4-dioxane and water via syringe.

• Reaction: Heat the mixture to 100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS until the starting aryl bromide is consumed (typically 4-16 hours).

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and water (10 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Washing & Drying: Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of 5% to 30% ethyl acetate in hexanes) to yield the pure product.

Protocol 2: Buchwald-Hartwig Amination with Morpholine

This protocol details the synthesis of the corresponding arylamine derivative using morpholine as the amine coupling partner.[11]

Materials:

• 4-Bromo-3',4'-(ethylenedioxy)benzophenone (1.0 eq, e.g., 319 mg, 1.0 mmol)

• Morpholine (1.2 eq, e.g., 104 µL, 1.2 mmol)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 eq, 18.3 mg, 0.02 mmol)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (0.04 eq, 19 mg, 0.04 mmol)

• Sodium tert-butoxide (NaOtBu) (1.4 eq, 135 mg, 1.4 mmol)

• Toluene, anhydrous (5 mL)

• Ethyl Acetate, Celite®

Procedure:

• Reaction Setup: In a glovebox or under a positive flow of inert gas, add NaOtBu to a dry Schlenk flask. Then add 4-Bromo-3',4'-(ethylenedioxy)benzophenone, Pd₂(dba)₃, and XPhos.

• Inert Atmosphere: Seal the flask and remove it from the glovebox. If not using a glovebox, perform the setup under a strong counterflow of argon.

• Solvent and Reagent Addition: Add anhydrous toluene followed by morpholine via syringe.

• Reaction: Heat the sealed reaction mixture to 100 °C and stir for 12-24 hours.

• Monitoring: Check for the consumption of the starting material by TLC or LC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite® to remove palladium residues. Rinse the pad with additional ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude product by flash column chromatography on silica gel to afford the desired arylamine.

Conclusion

4-Bromo-3',4'-(ethylenedioxy)benzophenone is a highly valuable and versatile building block in organic synthesis. Its true potential is unlocked through palladium-catalyzed cross-coupling reactions, which provide reliable and efficient pathways to a vast array of complex molecules. The protocols provided herein, based on well-established precedents for similar structures, offer a solid foundation for researchers to explore the derivatization of this compound in the fields of medicinal chemistry, drug discovery, and materials science.

References

• Vertex AI Search.
• Benchchem. A Comparative Guide to Palladium Catalysts for the Cross-Coupling of 4-Bromo-3-iodophenol. Accessed January 27, 2026.
• Benchchem. Application Notes and Protocols for Suzuki Coupling Reactions with 4'-Bromovalerophenone. Accessed January 27, 2026.

• Klimov, E. et al. (2024). A Review of Benzophenone-Based Derivatives for Organic Light-Emitting Diodes. PMC. [Link]

• Benchchem. 3',4'-(Methylenedioxy)acetophenone as a building block for bioactive molecules. Accessed January 27, 2026.
• Benchchem. Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling of 3,4-Dibromothiophene. Accessed January 27, 2026.

• Saleem, M. et al. (2018). Benzophenone: a ubiquitous scaffold in medicinal chemistry. PMC. [Link]

• Czako, B. (2016). Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. PMC. [Link]

• Benchchem. Application Notes and Protocols for Suzuki Coupling Reactions Using 2-Bromo-4'-fluoro-3'-methylbenzophenone. Accessed January 27, 2026.

• Pomarański, P. et al. (2016). Enantioselective synthesis of axially chiral 3-bromo-4-alkoxy-2, 6-dimethy1-5-(naphthalen-1-yl)pyridines via an asymmetric Suzuki-Miyaura cross-coupling reaction. ResearchGate. [Link]

• Zhang, Y. et al. (2024). Synthesis and bioactivity investigation of benzophenone and its derivatives. PMC. [Link]

• de Oliveira, R. et al. (2021). Design and Synthesis of New Benzophenone Derivatives with In Vivo Anti-Inflammatory Activity through Dual Inhibition of Edema and Neutrophil Recruitment. MDPI. [Link]

• Wikipedia. The Suzuki Reaction. (2014). [Link]

• MDPI. A Review of Benzophenone-Based Derivatives for Organic Light-Emitting Diodes. (2024). [Link]

• ResearchGate. Novel Synthesized Benzophenone Thiazole Hybrids Exhibited Ex Vivo and In Silico Anti‐Inflammatory Activity. (2021). [Link]

• Cayman Chemical. 3,4-Methylenedioxy-N-benzylcathinone (hydrochloride). Accessed January 27, 2026.
• Taylor & Francis. Benzophenone – Knowledge and References. Accessed January 27, 2026.

• PubMed. The first synthesis of 4-phenylbutenone derivative bromophenols and their inhibition profiles for carbonic anhydrase, acetylcholinesterase and butyrylcholinesterase enzymes. (2017). [Link]

• PubMed. Synthesis of (E)-4-Bromo-3-methoxybut-3-en-2-one, the Key Fragment in the Polyhydroxylated Chain Common to Oscillariolide and Phormidolides A-C. (2020). [Link]

• BOC Sciences. CAS 101018-99-9 4-Bromo-3',4'-(ethylenedioxy)benzophenone. Accessed January 27, 2026.

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Application Notes and Protocols for Suzuki-Miyaura Cross-Coupling Reactions Using 4-Bromo-3',4'-(ethylenedioxy)benzophenone

Abstract

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed framework for successfully employing 4-Bromo-3',4'-(ethylenedioxy)benzophenone in Suzuki-Miyaura cross-coupling reactions. The Suzuki-Miyaura reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance.[1] This document moves beyond a simple recitation of steps, delving into the mechanistic underpinnings of the reaction, the rationale behind reagent selection, and robust, field-tested protocols. By understanding the causality of each experimental parameter, researchers can effectively troubleshoot and adapt these methods for the synthesis of complex biaryl structures, which are prevalent in medicinal chemistry and materials science.[1][2][3][4]

Introduction: The Strategic Importance of the Suzuki-Miyaura Coupling

First reported by Akira Suzuki and Norio Miyaura in 1979, the palladium-catalyzed cross-coupling of organoboron compounds with organohalides has become one of the most powerful and widely used transformations in organic synthesis.[5] Its significance was formally recognized with the 2010 Nobel Prize in Chemistry.[5][6] The reaction's popularity in industrial and academic settings, particularly in drug discovery, stems from its numerous advantages: mild reaction conditions, tolerance of a wide variety of functional groups, the commercial availability and stability of reagents, and the generation of non-toxic, easily removed boron-containing byproducts.[7]

The substrate at the heart of this guide, 4-Bromo-3',4'-(ethylenedioxy)benzophenone, is a valuable synthetic intermediate. It incorporates a benzophenone core, a motif found in numerous pharmacologically active molecules, and a protected catechol moiety (the ethylenedioxy group), which is stable to the reaction conditions but can be readily deprotected for further functionalization. The bromine atom at the 4-position is strategically placed for predictable cross-coupling. The electron-withdrawing nature of the para-benzoyl group activates the carbon-bromine bond, making it an excellent substrate for the initial, often rate-determining, oxidative addition step of the catalytic cycle.[8]

This document serves as a practical guide to leveraging this versatile building block in your synthetic campaigns.

The Mechanistic Heart of the Reaction: The Catalytic Cycle

The efficacy of the Suzuki-Miyaura reaction hinges on a well-defined catalytic cycle centered on a palladium complex.[9] The active catalyst is a Pd(0) species, which is typically generated in situ from a more stable Pd(II) precatalyst like palladium(II) acetate (Pd(OAc)₂) or enters the cycle directly from a Pd(0) source such as tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃).[6][10] The cycle proceeds through three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[9][11]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

• Oxidative Addition: This is the initial and often rate-determining step where the aryl halide (Ar-X) reacts with the Pd(0) complex.[11] The palladium atom inserts itself into the carbon-halogen bond, becoming oxidized from Pd(0) to Pd(II) and forming a square planar palladacycle intermediate.[6][9] The reactivity order for the halide is generally I > OTf > Br >> Cl.[10] Our substrate, an aryl bromide, is highly suitable for this step.[7]

• Transmetalation: In this step, the organic group from the organoboron reagent is transferred to the palladium(II) complex, displacing the halide.[11] This process requires activation of the organoboron compound by a base.[12] The base (e.g., K₂CO₃, K₃PO₄) reacts with the boronic acid to form a more nucleophilic boronate species ([Ar-B(OH)₃]⁻), which facilitates the transfer of the aryl group to the palladium center.[10][12]

• Reductive Elimination: This is the final, product-forming step. The two organic groups (Ar¹ and Ar²) on the palladium(II) complex couple and are eliminated from the metal center, forming the new C-C bond of the biaryl product.[6][11] This process regenerates the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle. Bulky, electron-rich ligands on the palladium are known to accelerate this step.[6]

Core Components: A Guide to Rational Reagent Selection

The success of a Suzuki-Miyaura reaction is highly dependent on the judicious choice of its components.

Component	Role & Rationale	Recommended Choices for 4-Bromo-3',4'-(ethylenedioxy)benzophenone
Palladium Source	Serves as the precatalyst that generates the active Pd(0) species.	• Pd(OAc)₂: Air-stable, common, and effective. • PdCl₂(PPh₃)₂: Pre-formed complex, good for many systems. • Pd(PPh₃)₄: A Pd(0) source, used directly but can be air-sensitive.
Ligand	Stabilizes the Pd(0) catalyst, prevents formation of inactive palladium black, and modulates the steric and electronic environment to promote oxidative addition and reductive elimination. Electron-rich and bulky phosphine ligands are often superior.[7][11]	• Triphenylphosphine (PPh₃): A standard, cost-effective choice. • Buchwald Ligands (e.g., SPhos, XPhos): Bulky, electron-rich ligands excellent for challenging couplings, including those with aryl chlorides or hindered substrates.[7] • N-Heterocyclic Carbenes (NHCs): Offer high stability and activity.[12]
Base	Activates the boronic acid to form a nucleophilic boronate complex for transmetalation. The choice of base can significantly impact yield and must be compatible with any base-sensitive functional groups.[12]	• K₂CO₃: A moderately strong, inexpensive, and widely effective base.[5] • K₃PO₄: A stronger base, often used for less reactive substrates like aryl chlorides or hindered partners.[5][11] • Cs₂CO₃: A strong and highly effective base, though more expensive.
Solvent	Solubilizes reagents and influences reaction kinetics. Often, a mixture of an organic solvent and water is used to facilitate the dissolution of both the organic substrates and the inorganic base.	• 1,4-Dioxane/Water: A very common and effective biphasic system.[5][6] • Toluene/Water: Another excellent biphasic choice, especially for higher temperatures.[5][6] • Tetrahydrofuran (THF)/Water: Suitable for lower temperature reactions.[5][6] • Dimethylformamide (DMF): A polar aprotic solvent that can be effective but may be harder to remove.[5][13]
Boronic Acid/Ester	The source of the second aryl group. Boronic acids are common, but boronate esters (e.g., pinacol esters) offer enhanced stability and are often used for purification or slow release of the boronic acid.[6][12]	• Arylboronic Acids: Commercially available for a vast array of substitution patterns. • Potassium Aryltrifluoroborates: Air-stable, crystalline solids that are excellent coupling partners.[6]

Detailed Experimental Protocol

This protocol provides a reliable starting point for the Suzuki-Miyaura coupling of 4-Bromo-3',4'-(ethylenedioxy)benzophenone with a generic arylboronic acid.

Materials and Equipment

• Reagents: 4-Bromo-3',4'-(ethylenedioxy)benzophenone, Arylboronic acid, Palladium(II) Acetate (Pd(OAc)₂), Triphenylphosphine (PPh₃), Potassium Carbonate (K₂CO₃), 1,4-Dioxane (anhydrous), Deionized Water, Ethyl Acetate, Brine, Anhydrous Magnesium Sulfate (MgSO₄), Silica Gel.

• Equipment: Round-bottom flask, reflux condenser, magnetic stir plate and stir bar, heating mantle or oil bath, nitrogen or argon gas inlet, bubbler, separatory funnel, rotary evaporator, glass column for chromatography, TLC plates (silica gel with UV indicator).

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for the Suzuki-Miyaura reaction.

Step-by-Step Procedure

Reaction Stoichiometry:

Reagent	Molar Eq.	Purpose
4-Bromo-3',4'-(ethylenedioxy)benzophenone	1.0	Aryl Halide Substrate
Arylboronic Acid	1.2 - 1.5	Coupling Partner
Pd(OAc)₂	0.01 - 0.05	Catalyst Precursor
PPh₃	0.02 - 0.10	Ligand (Pd:Ligand ratio 1:2)
K₂CO₃	2.0 - 3.0	Base
1,4-Dioxane / Water	-	Solvent (e.g., 4:1 v/v)

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-Bromo-3',4'-(ethylenedioxy)benzophenone (1.0 eq.).

• Addition of Solids: Sequentially add the arylboronic acid (1.2 eq.), potassium carbonate (2.0 eq.), triphenylphosphine (0.04 eq.), and palladium(II) acetate (0.02 eq.).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times to ensure all oxygen is removed.

• Solvent Addition: Under a positive pressure of inert gas, add anhydrous 1,4-dioxane followed by deionized water via syringe (a typical solvent ratio is 4:1 to 5:1 dioxane:water). The mixture should be a suspension.

• Heating: Lower the flask into a preheated oil bath set to 90 °C. Stir the reaction vigorously.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 4:1 Hexanes:Ethyl Acetate eluent) or LC-MS. The reaction is typically complete within 2-12 hours. Look for the consumption of the starting aryl bromide.

• Work-up: Once the reaction is complete, cool the flask to room temperature. Dilute the mixture with ethyl acetate and water.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers. Extract the aqueous layer two more times with ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with deionized water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes to afford the pure biaryl product.

Troubleshooting and Optimization

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	• Inactive catalyst (degraded precatalyst or oxygen contamination). • Insufficiently strong base. • Low reaction temperature.	• Use fresh catalyst and ligand. Ensure the system is thoroughly deoxygenated. • Switch to a stronger base like K₃PO₄ or Cs₂CO₃. • Increase the reaction temperature (up to the boiling point of the solvent).
Significant Homo-coupling	• Oxygen present in the reaction. • Boronic acid decomposition.	• Improve degassing procedure. • Use boronic ester instead of boronic acid. Add the boronic acid slowly or in portions.
Dehalogenation of Starting Material	• Presence of protic impurities or excess water. • Catalyst system favoring reduction.	• Use anhydrous solvents. Ensure the base is dry. • Screen different ligands or catalyst sources.
Stalled Reaction	• Catalyst deactivation. • Poor solubility of reagents.	• Add a fresh portion of catalyst/ligand. • Try a different solvent system (e.g., Toluene, DMF) or increase the solvent volume.

References

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Myers, A. The Suzuki Reaction. Harvard University Department of Chemistry and Chemical Biology. [Link]

• Wikipedia. Suzuki reaction. [Link]

• NRO Chemistry. (2023, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Link]

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of chemical research, 41(11), 1461–1473. [Link]

• Sharma, D., & Kumar, A. (2015). Recent Advances in the development of Suzuki Miyaura Coupling Reactions. Worldwide Journal of Multidisciplinary Research and Development. [Link]

• Bao, M., et al. (2016). Suzuki–Miyaura Coupling of Aryl Iodides, Bromides, and Chlorides Catalyzed by Bis(thiazole) Pincer Palladium Complexes. The Journal of Organic Chemistry. [Link]

• Schmidt, B., et al. (2010). Synthesis of 3,4-Diarylbenzophenones by Site-Selective Suzuki–Miyaura Reactions of 3,4-Bis(trifluoromethylsulfonyloxy)benzophenone. Synlett. [Link]

• D'Oca, M. G. M., et al. (2020). Impact of Cross-Coupling Reactions in Drug Discovery and Development. ACS Medicinal Chemistry Letters. [Link]

• ResearchGate. (2018). Effect of different bases on the Suzuki-Miyaura coupling. Table from an unspecified publication. [Link]

• Napolitano, H. B., et al. (2013). Application of the Suzuki-Miyaura Reaction in the Synthesis of Flavonoids. Molecules. [Link]

• Fors, B. P., & Buchwald, S. L. (2010). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. Journal of the American Chemical Society. [Link]

• Wolfe, J. P., et al. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society. [Link]

• ResearchGate. (2018). Suzuki-Miyaura cross-coupling. (a) Examples of drugs and late-stage... Image from an unspecified publication. [Link]

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Application Notes and Protocols: 4-Bromo-3',4'-(ethylenedioxy)benzophenone as a Versatile Intermediate for Novel High-Performance Polymers

Introduction: Unlocking New Frontiers in Polymer Science with 4-Bromo-3',4'-(ethylenedioxy)benzophenone

In the relentless pursuit of advanced materials with superior performance characteristics, polymer chemists and materials scientists are increasingly turning to meticulously designed monomers that impart unique functionalities to the resulting polymers. 4-Bromo-3',4'-(ethylenedioxy)benzophenone emerges as a pivotal intermediate in this endeavor, offering a strategic combination of a reactive bromine site for polymerization and a rigid, electronically distinct 3',4'-(ethylenedioxy)benzophenone backbone. This unique molecular architecture serves as a cornerstone for the synthesis of novel poly(aryl ether ketone)s (PAEKs) and other high-performance polymers.

The incorporation of the benzophenone moiety is known to enhance thermal stability and mechanical strength in polymers. Furthermore, the ethylenedioxy group introduces a degree of conformational rigidity and can influence solubility and processing characteristics. The bromine atom provides a versatile handle for a variety of polymerization reactions, most notably nucleophilic aromatic substitution and cross-coupling reactions. These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 4-Bromo-3',4'-(ethylenedioxy)benzophenone as a monomer for the synthesis of innovative polymers with tailored properties. The protocols outlined herein are designed to be robust and reproducible, providing a solid foundation for further exploration and development in the field.

Monomer Synthesis: 4-Bromo-3',4'-(ethylenedioxy)benzophenone

The synthesis of 4-Bromo-3',4'-(ethylenedioxy)benzophenone is most effectively achieved via a Friedel-Crafts acylation reaction. This classic electrophilic aromatic substitution allows for the formation of the desired ketone by reacting 1,4-benzodioxan with 4-bromobenzoyl chloride in the presence of a Lewis acid catalyst.[1][2]

Reaction Principle: The Friedel-Crafts Acylation Mechanism

The Friedel-Crafts acylation proceeds through the formation of a highly electrophilic acylium ion. The Lewis acid, typically anhydrous aluminum chloride (AlCl₃), coordinates to the chlorine atom of the 4-bromobenzoyl chloride, polarizing the carbon-chlorine bond and facilitating its cleavage to generate the acylium ion. This potent electrophile is then attacked by the electron-rich aromatic ring of 1,4-benzodioxan. A subsequent deprotonation of the resulting intermediate restores aromaticity and yields the final product, 4-Bromo-3',4'-(ethylenedioxy)benzophenone. Due to the deactivating nature of the resulting ketone, the reaction typically stops at mono-acylation.[1]

Caption: Nucleophilic Aromatic Substitution Polymerization Workflow.

Detailed Experimental Protocol: Synthesis of a Novel Poly(aryl ether ketone)

Materials:

Reagent/Solvent	Formula	Molar Mass ( g/mol )	Purity	Supplier
4-Bromo-3',4'-(ethylenedioxy)benzophenone	C₁₅H₁₁BrO₃	319.15	As synthesized	-
Bisphenol A	C₁₅H₁₆O₂	228.29	≥99%	Sigma-Aldrich
Anhydrous Potassium Carbonate (K₂CO₃)	K₂CO₃	138.21	≥99%	Sigma-Aldrich
N-Methyl-2-pyrrolidone (NMP)	C₅H₉NO	99.13	Anhydrous, ≥99.5%	Sigma-Aldrich
Toluene	C₇H₈	92.14	Anhydrous, ≥99.8%	Sigma-Aldrich
Methanol	CH₃OH	32.04	ACS Reagent Grade	Fisher Scientific
Water	H₂O	18.02	Deionized	-

Procedure:

• Reaction Setup: In a 250 mL three-necked flask equipped with a mechanical stirrer, a Dean-Stark trap with a condenser, and a nitrogen inlet/outlet, add 4-Bromo-3',4'-(ethylenedioxy)benzophenone (3.19 g, 10 mmol), Bisphenol A (2.28 g, 10 mmol), anhydrous potassium carbonate (1.52 g, 11 mmol), N-methyl-2-pyrrolidone (50 mL), and toluene (25 mL).

• Azeotropic Dehydration: Heat the mixture to 140-150 °C and reflux for 4 hours to remove the water formed during the phenolate formation azeotropically.

• Polymerization: After removing the water, drain the toluene from the Dean-Stark trap and slowly increase the reaction temperature to 180-190 °C. Maintain this temperature for 8-12 hours under a gentle flow of nitrogen. The viscosity of the solution will increase as the polymerization proceeds.

• Precipitation: Cool the viscous solution to room temperature and pour it slowly into a vigorously stirred beaker containing methanol (500 mL). A fibrous polymer will precipitate.

• Purification: Filter the polymer and wash it thoroughly with hot deionized water and then with methanol to remove any residual salts and solvent.

• Drying: Dry the polymer in a vacuum oven at 120 °C for 24 hours.

Characterization and Properties of the Resulting Polymer

The synthesized polymer should be characterized to determine its structure, molecular weight, and thermal and mechanical properties. These properties are expected to be influenced by the presence of the 3',4'-(ethylenedioxy)benzophenone unit.

Expected Polymer Properties and Characterization Data

Property	Technique	Expected Outcome/Significance
Structure Confirmation	FTIR, ¹H NMR, ¹³C NMR	Confirmation of the ether linkages and the presence of the benzophenone and ethylenedioxy moieties in the polymer backbone.
Molecular Weight	Gel Permeation Chromatography (GPC)	Determination of number-average (Mn) and weight-average (Mw) molecular weights, and the polydispersity index (PDI). High molecular weight is indicative of successful polymerization.
Thermal Stability	Thermogravimetric Analysis (TGA)	High decomposition temperature (Td), typically above 450 °C in a nitrogen atmosphere, indicating excellent thermal stability.
Glass Transition Temperature	Differential Scanning Calorimetry (DSC)	A high glass transition temperature (Tg), likely in the range of 180-220 °C, reflecting the rigidity of the polymer backbone. [3]
Mechanical Properties	Tensile Testing	High tensile strength and modulus, characteristic of high-performance engineering thermoplastics. [4]
Solubility	Solubility Tests	The ethylenedioxy group may enhance solubility in common organic solvents compared to standard PEEK.

Applications and Future Perspectives

Polymers derived from 4-Bromo-3',4'-(ethylenedioxy)benzophenone are anticipated to find applications in areas where high thermal stability, mechanical strength, and specific optical or electronic properties are required. [3]Potential applications include:

• Advanced Composites: As a matrix material for high-performance composites in the aerospace and automotive industries.

• Membranes: For gas separation or filtration applications, where the polymer's processability and chemical resistance are advantageous.

• Electronics: As high-temperature resistant insulating materials or as components in electronic packaging.

• Biomedical Devices: The inherent biocompatibility of PEEK-like polymers could be explored for medical implants and devices, pending further toxicological studies. [5] The versatility of the bromo-functionalized monomer also opens avenues for further post-polymerization modification, allowing for the introduction of other functional groups to tailor the polymer's properties for specific applications.

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• MDPI. (2023, November 6). Amorphous Poly (Aryl Ether Ketones) Containing Methylene Groups with Excellent Thermal Resistance, Dielectric Properties and Mechanical Performance. [Link]

• Al-Kiswania, M. M., Ayoub, M. T., & Mubarak, M. S. (2010). Synthetic Study of Ethyl (2E)-4-bromo-3-ethoxybut-2-enoate: Synthesis of New 1,4-Benzoxazines and Pyrrole-2-ones. Jordan Journal of Chemistry, 5(1), 13-21.

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. [Link]

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• Google Patents. (n.d.). CN103342634A - Synthesis method of 4, 4'-dihydroxy benzophenone.

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• National Center for Biotechnology Information. (n.d.). Design, Synthesis, Characterization, and Analysis of Antimicrobial Property of Novel Benzophenone Fused Azetidinone Derivatives through In Vitro and In Silico Approach. [Link]

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• ResearchGate. (n.d.). Catalyzed Friedel–Crafts acylation reaction of anisole with benzoyl chloride …. [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (1973). Friedel–Crafts reactions. Part XXV. Acetylation and benzoylation of iodobenzene and of o-, m-, and p-iodotoluenes. [Link]

• MDPI. (2024, July 10). The Rheology of Polyether Ether Ketone Concentrated Suspensions for Powder Molding and 3D Printing. [Link]

• Organic Chemistry Portal. (n.d.). Search results for: friedel-crafts acylation - Literature. [Link]

• CSIR-NIScPR. (2023, May 29). Synthesis and characterization of poly(3,4-ethylenedioxythiophene)/ Montmorillonite nanocomposites using surfactants modified clay. [Link]

• OSTI.gov. (n.d.). Radicals as Exceptional Electron-Withdrawing Groups: Nucleophilic Aromatic Substitution of Halophenols Via Homolysis-Enabled Ele. [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. Solved Experiment 2: 4-Bromobenzophenone by the | Chegg.com [chegg.com]
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• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Purification of Crude 4-Bromo-3',4'-(ethylenedioxy)benzophenone

Welcome to the technical support center for the purification of crude 4-Bromo-3',4'-(ethylenedioxy)benzophenone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and detailed protocols for obtaining high-purity material. As a key intermediate in various synthetic pathways, the purity of 4-Bromo-3',4'-(ethylenedioxy)benzophenone is critical for the success of subsequent reactions. This document provides practical, field-proven insights to overcome common purification challenges.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of 4-Bromo-3',4'-(ethylenedioxy)benzophenone.

Problem	Potential Cause	Suggested Solution
Low Recovery After Recrystallization	The chosen solvent system is too good a solvent for the compound, even at low temperatures.	- Re-evaluate your solvent system. A good recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures. Consider a mixed solvent system, such as ethanol/water or dichloromethane/hexane.[1][2] - Minimize the amount of solvent used. Use only the minimum amount of hot solvent required to fully dissolve the crude product. - Ensure sufficient cooling time. Allow the solution to cool slowly to room temperature and then in an ice bath to maximize crystal formation.
Oily Product Instead of Crystals	- The compound may have a low melting point or be "oiling out" of the solution. - Presence of significant impurities that are depressing the melting point.	- Induce crystallization. Try scratching the inside of the flask with a glass rod at the solvent-air interface. Adding a seed crystal of pure product can also be effective. - Switch to a different purification method. If recrystallization consistently fails, column chromatography is a more robust alternative for removing a wider range of impurities.
Product is Colored (Yellowish Tinge)	Presence of colored impurities, possibly from side reactions during synthesis.	- Charcoal Treatment. Add a small amount of activated charcoal to the hot solution during recrystallization to adsorb colored impurities. Perform a hot filtration to remove the charcoal before allowing the solution to cool. - Column Chromatography. This is highly effective at separating colored impurities from the desired product.
Poor Separation in Column Chromatography	- The chosen eluent system is either too polar or not polar enough. - The column is overloaded with crude material.	- Optimize the eluent system using Thin Layer Chromatography (TLC). The ideal solvent system should give your product an Rf value of approximately 0.3-0.4. A common starting point for benzophenone derivatives is a mixture of hexanes and ethyl acetate.[3][4] - Reduce the amount of sample loaded. A general rule is to use a 1:30 to 1:50 ratio of crude material to silica gel by weight.
Product Co-elutes with an Impurity	The impurity has a very similar polarity to the product.	- Use a shallower solvent gradient. A slower increase in the polar solvent during elution can improve the separation of closely related compounds. - Consider a different stationary phase. If silica gel does not provide adequate separation, alumina or reverse-phase silica could be effective alternatives.[5]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 4-Bromo-3',4'-(ethylenedioxy)benzophenone?

A1: The most likely impurities depend on the synthetic route. If prepared via a Friedel-Crafts acylation, common impurities include unreacted starting materials such as 1,4-benzodioxan and 4-bromobenzoyl chloride, as well as side products like the ortho-isomer.[6] Analysis of related synthetic pathways suggests that by-products from precursor synthesis can also be present.[7]

Q2: What is a good starting point for a recrystallization solvent system?

A2: Based on the polarity of the molecule, a mixed solvent system is often a good choice. An ethanol/water system, where the crude product is dissolved in hot ethanol and water is added dropwise until the solution becomes cloudy, followed by re-heating to clarify and then slow cooling, is a common and effective method for many benzophenone derivatives.[1] Alternatively, a dichloromethane/hexane system can be used.

Q3: How can I effectively monitor the progress of my column chromatography?

A3: Thin Layer Chromatography (TLC) is the best method. Before running the column, identify a solvent system that provides good separation of your product from its impurities. During the column, collect fractions and spot them on a TLC plate to identify which fractions contain the pure product.

Q4: My purified product still shows a broad melting point range. What should I do?

A4: A broad melting point range indicates the presence of impurities. A second purification step is recommended. If you initially used recrystallization, try column chromatography, or vice-versa. If you have already performed both, a second pass through the most effective method may be necessary.

Experimental Protocols

Protocol 1: Recrystallization from Ethanol/Water

This protocol is designed for the purification of crude 4-Bromo-3',4'-(ethylenedioxy)benzophenone when impurities have different solubility profiles in this solvent mixture.

• Dissolution: Place the crude 4-Bromo-3',4'-(ethylenedioxy)benzophenone in an Erlenmeyer flask. Add the minimum volume of hot ethanol required to completely dissolve the solid.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Addition of Anti-Solvent: While the ethanol solution is still hot, add distilled water dropwise until the solution becomes persistently cloudy.

• Re-dissolution: Add a few drops of hot ethanol to the cloudy solution until it becomes clear again.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature. Then, place the flask in an ice bath for at least one hour to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol/water mixture.

• Drying: Dry the purified crystals under vacuum.

Protocol 2: Flash Column Chromatography

This method is highly effective for separating a wide range of impurities.

• TLC Analysis: Determine an appropriate solvent system using TLC. A good starting point is a mixture of hexanes and ethyl acetate. The target Rf for the product should be around 0.3.

• Column Packing: Pack a glass column with silica gel (230-400 mesh) as a slurry in the initial, less polar eluent.[8]

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the eluent and adsorb it onto a small amount of silica gel. Evaporate the solvent and carefully add the dry powder to the top of the column.

• Elution: Begin elution with the less polar solvent mixture (e.g., 95:5 hexanes:ethyl acetate). Gradually increase the polarity of the eluent (e.g., to 90:10, 85:15, etc.) to elute the compounds.

• Fraction Collection: Collect fractions and monitor them by TLC.

• Solvent Evaporation: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator.

Visualized Workflows

Caption: General Purification Workflow for 4-Bromo-3',4'-(ethylenedioxy)benzophenone.

Sources

• 1. CN103342634A - Synthesis method of 4, 4'-dihydroxy benzophenone - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN102942463A - Preparation method for benzophenone compound - Google Patents [patents.google.com]
• 4. public.websites.umich.edu [public.websites.umich.edu]
• 5. chem.rochester.edu [chem.rochester.edu]
• 6. scribd.com [scribd.com]
• 7. researchgate.net [researchgate.net]
• 8. orgsyn.org [orgsyn.org]

Silica gel column chromatography for 4-Bromo-3',4'-(ethylenedioxy)benzophenone purification

Welcome to the technical support center for the purification of 4-Bromo-3',4'-(ethylenedioxy)benzophenone. This guide provides field-proven insights, troubleshooting solutions, and answers to frequently asked questions to help researchers, scientists, and drug development professionals overcome challenges encountered during silica gel column chromatography.

Troubleshooting Guide

This section addresses specific problems that may arise during the purification of 4-Bromo-3',4'-(ethylenedioxy)benzophenone. The solutions are presented in a question-and-answer format, explaining the underlying principles for each recommendation.

Q1: My separation is poor; the desired compound is co-eluting with impurities.

A1: This is the most common issue in column chromatography and almost always points to a suboptimal mobile phase (eluent). 4-Bromo-3',4'-(ethylenedioxy)benzophenone is a moderately polar molecule due to its ketone carbonyl group and ether linkages[1]. If your solvent system is too polar, all compounds will travel quickly with the mobile phase, resulting in little interaction with the stationary phase and thus poor separation.

Causality & Solution:

• Re-optimize the Mobile Phase with TLC: The ideal solvent system for your column should give your target compound a Retention Factor (Rf) of approximately 0.25-0.35 on a Thin Layer Chromatography (TLC) plate[2][3].

  • If Rf is too high (> 0.4): Your eluent is too polar. Decrease the proportion of the polar solvent (e.g., reduce the percentage of ethyl acetate in your hexane/ethyl acetate mixture).

  • If Rf is too low (< 0.2): Your eluent is not polar enough. Increase the proportion of the polar solvent.

• Consider a Gradient Elution: If impurities are very close in polarity to your product, an isocratic (single solvent mixture) elution may not be sufficient. A gradient elution, where the polarity of the mobile phase is gradually increased over the course of the separation, can significantly improve resolution. For example, you can start with 10% Ethyl Acetate/Hexanes and slowly increase to 20%[4].

• Check Column Packing: An improperly packed column with channels or cracks will lead to uneven flow and band broadening, destroying separation. Ensure your column is packed homogeneously without any air bubbles[2]. The slurry packing method is generally most reliable[5].

Q2: The target compound is not eluting from the column, even with a more polar solvent.

A2: This frustrating situation suggests either extremely strong binding to the silica gel or on-column decomposition.

Causality & Solution:

• Insufficient Solvent Strength: It's possible the polarity of your eluent is still too low. Before assuming the worst, try flushing the column with a much stronger solvent. If you are using a hexane/ethyl acetate system, a "kicker" of 5-10% methanol in dichloromethane can elute highly retained compounds.

• On-Column Decomposition: Silica gel is weakly acidic due to surface silanol (Si-OH) groups[5]. While the ethylenedioxy group (an acetal) on your molecule is generally stable, some sensitive compounds can degrade on silica.[6][7]

  • Diagnosis: Perform a 2D TLC stability test. Spot your crude material on a TLC plate, run it in a solvent system, dry the plate completely, then turn it 90 degrees and run it again in the same solvent system. If the compound is stable, the spot will remain on the diagonal. If it decomposes, new spots will appear below the diagonal[8].

  • Solution (if unstable):

    • Deactivate the Silica: Add a small amount of a basic modifier like triethylamine (TEA) (0.1-1%) to your mobile phase. This neutralizes the acidic silanol sites[9][10].

    • Switch Stationary Phase: Consider using neutral alumina, which is a suitable alternative for compounds that are sensitive to acidic conditions[5][6].

Q3: The collected fractions show significant band tailing.

A3: Band tailing occurs when a portion of the compound elutes more slowly than the main band, creating a "tail." This reduces purity and yield of clean fractions.

Causality & Solution:

• Sample Overload: You may have loaded too much crude material onto the column. A general rule is to use 20-50 parts of silica gel by weight for every 1 part of sample[2]. For difficult separations, this ratio may need to be 100:1 or higher.

• Poor Solubility at Point of Loading: If the compound is not fully soluble in the initial mobile phase, it can precipitate at the top of the column and then slowly redissolve as the separation proceeds, causing tailing.

  • Solution - Dry Loading: The most effective solution is to use the dry loading technique. Dissolve your crude product in a suitable solvent (like dichloromethane), add a small amount of silica gel (2-3 times the weight of your crude material), and remove the solvent by rotary evaporation to obtain a free-flowing powder. This powder can then be carefully added to the top of your packed column[6][11]. This ensures the sample is introduced in a very narrow, concentrated band.

• Strong Site Interactions: Tailing can also be caused by strong, non-ideal interactions between your compound and the most active sites on the silica gel. As mentioned in Q2, adding a modifier like TEA to the eluent can often mitigate this effect[10].

Q4: The solvent flow has stopped or is extremely slow.

A4: A blocked column can be caused by several factors, from improper setup to compound precipitation.

Causality & Solution:

• Blockage at the Stopcock: The glass wool or cotton plug at the bottom of the column may be too tightly packed, restricting flow[4]. Ensure it is firm enough to support the packing but not overly compressed.

• Silica "Fines": Very fine silica particles can clog the column frit or plug. This can happen if the silica gel is old or of lower quality. While difficult to fix mid-run, allowing the silica to settle fully in a slurry before packing can help the finest particles to be decanted off.

• Compound Precipitation: If your crude mixture contains a component that is highly insoluble in the mobile phase, it can crystallize within the column, blocking flow[6].

  • Solution: Unfortunately, this is difficult to resolve without unpacking the column. The best approach is preventative: perform a solubility test of your crude material in your chosen starting eluent before loading. If solubility is low, consider a pre-purification step (like a simple filtration or recrystallization) or use the dry loading method[6].

Frequently Asked Questions (FAQs)

This section provides answers to general questions regarding the theory and practice of silica gel chromatography for purifying compounds like 4-Bromo-3',4'-(ethylenedioxy)benzophenone.

Q5: How do I choose the right starting solvent system for my compound?

A5: The process is empirical and relies on TLC as a small-scale pilot experiment before committing to a large-scale column.[12][13]

• Start with a Standard System: For a moderately polar compound like your target molecule, a binary system of a non-polar solvent and a polar solvent is standard. The most common choice is Hexanes (or Petroleum Ether) and Ethyl Acetate[14]. Dichloromethane/Hexanes is another good option.

• Run Test TLC Plates: Prepare several small beakers with different ratios of your chosen solvents (e.g., 9:1, 4:1, 7:3 Hexane:EtOAc). Spot your crude mixture on separate TLC plates and develop one in each solvent system.

• Aim for an Rf of 0.25-0.35: Analyze the developed plates under a UV lamp (your compound has aromatic rings and will be UV active). The ideal system is one that moves your desired compound to an Rf value between 0.25 and 0.35[3]. This Rf range provides the best balance for good separation on a column. It ensures the compound interacts enough with the silica to separate from non-polar impurities but not so strongly that it requires excessively large volumes of solvent to elute.

Q6: What is the difference between wet (slurry) packing and dry packing?

A6: Both are methods to fill the column with silica gel, but the wet method is generally superior for achieving a homogenous, air-free column bed, which is critical for high-resolution separations.[2][15]

• Wet (Slurry) Packing: The silica gel is mixed with the initial, least polar mobile phase in a separate beaker to form a slurry[5]. This slurry is then poured into the column, and the excess solvent is drained to pack the bed[4]. This method effectively removes trapped air and allows the silica particles to settle into a uniform matrix[2].

• Dry Packing: Dry silica gel powder is poured directly into the column, which is then tapped to settle the powder. Solvent is then carefully passed through[5]. While faster, this method has a higher risk of trapping air bubbles or forming channels, which leads to poor separation efficiency[2].

For consistent, high-quality purifications, the slurry packing method is strongly recommended.

Q7: How much crude material can I load onto my column?

A7: The loading capacity depends on the difficulty of the separation. The more similar the polarities of the components in your mixture, the less material you can load. The table below provides general guidelines.

Separation Difficulty (based on ΔRf on TLC)	Silica Gel : Crude Sample Weight Ratio
Easy (ΔRf > 0.2)	20:1 to 30:1
Moderate (ΔRf ≈ 0.1)	30:1 to 50:1
Difficult (ΔRf < 0.1)	100:1 or greater

Data synthesized from established chromatographic principles.[2]

For purifying 4-Bromo-3',4'-(ethylenedioxy)benzophenone from typical reaction side-products, starting with a 30:1 to 50:1 ratio is a robust choice.

Q8: What is the purpose of adding a layer of sand to the column?

A8: Sand is added for two key reasons:

• At the Bottom: A small layer of sand (approx. 0.5 cm) on top of the cotton or glass wool plug provides a flat, stable base for the silica gel to rest on. This prevents the silica from bleeding through the plug[4].

• At the Top: A layer of sand (approx. 0.5-1 cm) is carefully added on top of the packed silica bed before loading the sample. This layer protects the flat surface of the silica from being disturbed when you add the sample or fresh eluent. A disturbed surface leads to uneven bands and poor separation[4][8].

Key Protocols & Visualizations

Protocol 1: Step-by-Step Slurry Packing a Column

• Preparation: Securely clamp the column in a perfectly vertical position. Ensure the stopcock is closed. Place a small plug of cotton or glass wool at the bottom, using a long rod to position it gently[4]. Add a ~0.5 cm layer of sand.

• Make the Slurry: In a beaker, measure the required amount of silica gel. Add your initial, least polar solvent (e.g., 95:5 Hexane:EtOAc) until you have a pourable, milkshake-like consistency (approx. 1.5 times the volume of silica)[5]. Stir gently to remove all air bubbles.

• Pour the Slurry: Using a powder funnel, pour the slurry into the column. Immediately open the stopcock to allow solvent to drain into a flask. This helps the silica to pack down.

• Settle the Bed: Gently and continuously tap the side of the column with a piece of rubber tubing as the slurry settles. This dislodges any remaining air bubbles and ensures a tightly packed, homogenous bed[4][5].

• Add Remaining Slurry: Continue adding slurry until the desired column height is reached. Rinse any silica clinging to the column walls with a small amount of solvent.

• Finalize: Once the silica has settled, add a protective layer of sand on top. Crucially, never let the solvent level drop below the top of the silica bed from this point forward, as this will cause the bed to crack. [8]

Diagram 1: Troubleshooting Flowchart for Column Chromatography

A logical guide to diagnosing and solving common purification issues.

Caption: Troubleshooting flowchart for common column chromatography problems.

Diagram 2: Workflow for Mobile Phase Selection

A systematic approach from initial screening to final column conditions.

Caption: Systematic workflow for selecting the optimal mobile phase.

References

• University of California, Los Angeles. (n.d.). Column chromatography. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• Membrane Solutions. (n.d.). Preparation Silica Gel for Better Column Chromatography. Retrieved from [Link]

• University of Bath. (n.d.). How to run column chromatography. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 2.3D: Separation Theory. Retrieved from [Link]

• ChemistryViews. (2012, August 7). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. Retrieved from [Link]

• ChemistryViews. (2012, June 5). Tips and Tricks for the Lab: Column Packing. Retrieved from [Link]

• El-Shemy, H. A., et al. (2024). Silica Gel Chromatographic Methods for Identification, Isolation and Purification of Gossypol Acetic Acid. MDPI. Retrieved from [Link]

• CommonOrganicChemistry.com. (n.d.). Running a Silica Gel Column. Retrieved from [Link]

• Reddit r/Chempros. (2023). Advice on neutralising silica gel for column chromatography of sensitive compounds?. Retrieved from [Link]

• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting information Overriding Ortho Selectivity by Template Assisted Meta-C–H Activation of Benzophenone. Retrieved from [Link]

• ResearchGate. (2023). Recent problems with silica gel chromatography. Retrieved from [Link]

• Chemistry For Everyone. (2023, February 2). What Is The Relationship Between Column Chromatography And TLC?. YouTube. Retrieved from [Link]

• Palamarev, Ch. E., et al. (2009). Automatic Selection of Mobile Phases. IV. Thin‐Layer Chromatography on Silica of Simple and Complex Organic Compounds. ResearchGate. Retrieved from [Link]

• Oreate AI Blog. (2024, January 21). Understanding the Polarity of Benzophenone. Retrieved from [Link]

• JoVE. (2023, December 5). Silica Gel Column Chromatography: Overview. Retrieved from [Link]

• National Institutes of Health, PubChem. (n.d.). 4-Bromobenzophenone. Retrieved from [Link]

• Teledyne ISCO. (n.d.). Correlating TLC to Isocratic Separation. Retrieved from [Link]

• Yamazen. (n.d.). Ideal Method Transfer from TLC to Column Chromatography. Retrieved from [Link]

• ResearchGate. (2014). When basification of silica gel is required, before using Column chromatography?. Retrieved from [Link]

Sources

• 1. Understanding the Polarity of Benzophenone - Oreate AI Blog [oreateai.com]
• 2. web.uvic.ca [web.uvic.ca]
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• 4. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 5. chemistryviews.org [chemistryviews.org]
• 6. Chromatography [chem.rochester.edu]
• 7. researchgate.net [researchgate.net]
• 8. chemistryviews.org [chemistryviews.org]
• 9. reddit.com [reddit.com]
• 10. researchgate.net [researchgate.net]
• 11. Running a Silica Gel Column - CommonOrganicChemistry.com [commonorganicchemistry.com]
• 12. m.youtube.com [m.youtube.com]
• 13. teledyneisco.com [teledyneisco.com]
• 14. rsc.org [rsc.org]
• 15. orgsyn.org [orgsyn.org]

Long-term stability and storage conditions for 4-Bromo-3',4'-(ethylenedioxy)benzophenone

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 4-Bromo-3',4'-(ethylenedioxy)benzophenone. It addresses common questions and troubleshooting scenarios related to the long-term stability and storage of this compound, ensuring the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for 4-Bromo-3',4'-(ethylenedioxy)benzophenone?

For optimal long-term stability, 4-Bromo-3',4'-(ethylenedioxy)benzophenone, a solid compound, should be stored in a cool, dry, and well-ventilated place.[1] The container should be tightly sealed to prevent moisture ingress and contamination.[1] For extended periods, storage in a desiccator at room temperature or in a refrigerator (2-8°C) is recommended. To prevent freeze-thaw cycles which can damage some reagents, aliquoting into single-use volumes is a good practice.[2]

Q2: How sensitive is 4-Bromo-3',4'-(ethylenedioxy)benzophenone to light?

Q3: What are the potential degradation pathways for this compound?

Based on its structure, several degradation pathways could be anticipated:

• Photodegradation: As a benzophenone derivative, it is susceptible to degradation upon exposure to UV light.[3] This can involve the breakage of covalent bonds.

• Hydrolysis: The ethylenedioxy group, while generally stable, could be susceptible to hydrolysis under strong acidic or basic conditions, although this is less likely under neutral storage conditions.

• Oxidation: While aryl ketones are generally stable to oxidation, prolonged exposure to air and light can generate reactive oxygen species that may lead to degradation products.

Q4: How can I tell if my 4-Bromo-3',4'-(ethylenedioxy)benzophenone has degraded?

Visual inspection is the first step. Look for changes in color or the appearance of clumps in the solid material. For a more definitive assessment, analytical techniques such as Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Nuclear Magnetic Resonance (NMR) spectroscopy can be used to check the purity of the compound against a reference standard or the initial analytical data. The appearance of new spots on a TLC plate or additional peaks in an HPLC chromatogram or NMR spectrum would indicate the presence of impurities or degradation products.

Q5: Is it necessary to handle this compound under an inert atmosphere?

For routine laboratory use and short-term storage, handling in the air is generally acceptable. However, for long-term storage, particularly if the compound is of high purity and intended for sensitive applications, storing under an inert gas like nitrogen or argon can provide an extra layer of protection against oxidative degradation.[5]

Summary of Recommended Storage Conditions

Parameter	Recommended Condition	Rationale
Temperature	2-8°C (refrigerated) or cool, dry place	Slows down potential degradation reactions.
Atmosphere	Dry; Inert gas (e.g., Nitrogen, Argon) for long-term storage	Prevents moisture absorption and oxidation.[5]
Light	Protect from light (amber vial or foil-wrapped)	Minimizes photodegradation.[2][3]
Container	Tightly sealed, appropriate for chemical storage	Prevents contamination and exposure to air/moisture.[1]
Form	Solid	Maintain as a solid to minimize surface area exposed to the environment.

Troubleshooting Guide

Unexpected experimental results can sometimes be traced back to the quality of the starting materials. This guide will help you troubleshoot issues that may be related to the stability of 4-Bromo-3',4'-(ethylenedioxy)benzophenone.

Scenario 1: Inconsistent reaction yields or the appearance of unexpected byproducts.

• Possible Cause: The 4-Bromo-3',4'-(ethylenedioxy)benzophenone may have partially degraded, leading to a lower effective concentration of the desired starting material and the introduction of reactive impurities.

• Troubleshooting Steps:

  • Verify Purity: Re-analyze the purity of your stock of 4-Bromo-3',4'-(ethylenedioxy)benzophenone using HPLC, TLC, or NMR. Compare the results with the certificate of analysis or data from a fresh batch.

  • Purification: If impurities are detected, consider purifying the material by recrystallization or column chromatography.

  • Use a Fresh Batch: If possible, repeat the experiment with a new, unopened batch of the compound.

  • Review Storage: Ensure that the compound has been stored according to the recommended conditions.

Scenario 2: Poor solubility of the compound compared to previous batches.

• Possible Cause: The compound may have absorbed moisture, leading to clumping and altered physical properties. Alternatively, degradation could have produced less soluble impurities.

• Troubleshooting Steps:

  • Drying: Dry the compound under a vacuum to remove any absorbed moisture.

  • Purity Check: Analyze the purity to rule out the presence of insoluble degradation products.

  • Solvent Quality: Ensure the solvent used for dissolution is of high purity and anhydrous if necessary for the reaction.

Scenario 3: Color change observed in the solid compound.

• Possible Cause: A color change is a strong indicator of chemical degradation, possibly due to oxidation or photodegradation.

• Troubleshooting Steps:

  • Do Not Use: It is highly recommended not to use the discolored reagent.

  • Purity Analysis: If you must consider using it, a thorough purity analysis is essential to identify the impurities and determine if the material is still suitable for your application.

  • Procure New Material: The safest approach is to obtain a fresh supply of the compound.

Experimental Workflow: Purity Assessment by TLC

A quick and effective way to assess the purity of your 4-Bromo-3',4'-(ethylenedioxy)benzophenone is by Thin Layer Chromatography (TLC).

Materials:

• TLC plate (silica gel 60 F254)

• Developing chamber

• Mobile phase (e.g., a mixture of hexane and ethyl acetate, the ratio may need to be optimized)

• UV lamp (254 nm)

• Capillary tube for spotting

Procedure:

• Prepare a dilute solution of your 4-Bromo-3',4'-(ethylenedioxy)benzophenone in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Use a capillary tube to spot a small amount of the solution onto the baseline of the TLC plate.

• If available, spot a reference standard of known purity alongside your sample.

• Place the TLC plate in the developing chamber containing the mobile phase. Ensure the solvent level is below the baseline.

• Allow the solvent to travel up the plate until it is about 1 cm from the top.

• Remove the plate from the chamber and mark the solvent front.

• Allow the plate to dry completely.

• Visualize the spots under a UV lamp at 254 nm.

• Interpretation: A pure compound should ideally show a single spot. The presence of additional spots indicates impurities or degradation products.

Troubleshooting Logic Diagram

Sources

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. Proper Reagent Storage and Handling | Updated 2025 | StressMarq Biosciences Inc. [stressmarq.com]
• 3. Stability and Removal of Benzophenone-Type UV Filters from Water Matrices by Advanced Oxidation Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Low Conversion in 4-Bromo-3',4'-(ethylenedioxy)benzophenone Synthesis

Welcome to the technical support center for the synthesis of 4-Bromo-3',4'-(ethylenedioxy)benzophenone. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this specific Friedel-Crafts acylation reaction. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to help you optimize your reaction for higher yields and purity.

Understanding the Reaction: A Mechanistic Overview

The synthesis of 4-Bromo-3',4'-(ethylenedioxy)benzophenone is a classic example of a Friedel-Crafts acylation. This electrophilic aromatic substitution reaction involves the acylation of 1,4-benzodioxan with 4-bromobenzoyl chloride in the presence of a strong Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃).

The reaction proceeds through the following key steps:

• Formation of the Acylium Ion: The Lewis acid catalyst (AlCl₃) activates the 4-bromobenzoyl chloride by coordinating to the chlorine atom, making it a better leaving group. This facilitates the formation of a highly electrophilic and resonance-stabilized acylium ion.

• Electrophilic Aromatic Substitution: The electron-rich 1,4-benzodioxan ring acts as a nucleophile, attacking the acylium ion. The ethylenedioxy group is an ortho-, para-director. Due to steric hindrance at the ortho-positions, the acylation predominantly occurs at the para-position (the 6-position) of the 1,4-benzodioxan ring.

• Deprotonation: A weak base, such as the AlCl₄⁻ complex, removes a proton from the intermediate carbocation (the arenium ion), restoring the aromaticity of the ring and yielding the final product, 4-Bromo-3',4'-(ethylenedioxy)benzophenone.

Visualizing the Reaction Pathway

Caption: Mechanism of Friedel-Crafts Acylation.

Recommended Experimental Protocol

This protocol is a generalized procedure based on established methods for similar benzophenone derivatives and should be adapted and optimized for your specific laboratory conditions.[1]

Reagent	Molar Ratio	Notes
1,4-Benzodioxan	1.0 eq	Ensure it is pure and dry.
4-Bromobenzoyl Chloride	1.1 eq	Use freshly opened or distilled material.
Anhydrous Aluminum Chloride (AlCl₃)	1.2 - 1.5 eq	Must be handled under anhydrous conditions.
Anhydrous Dichloromethane (DCM)	-	Use as the solvent.

Step-by-Step Procedure:

• Preparation: Under a nitrogen or argon atmosphere, equip a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser.

• Catalyst Suspension: Add anhydrous aluminum chloride to the flask, followed by anhydrous dichloromethane to create a suspension.

• Addition of Reactants: Cool the suspension to 0 °C using an ice bath. Dissolve 1,4-benzodioxan in anhydrous DCM and add it to the flask. Subsequently, dissolve 4-bromobenzoyl chloride in anhydrous DCM and add it dropwise through the dropping funnel over 30 minutes, ensuring the temperature remains below 5 °C.[1]

• Reaction: Once the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Carefully and slowly pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid. This will decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer a few times with DCM.

• Washing: Combine the organic layers and wash sequentially with a saturated sodium bicarbonate solution (to neutralize any remaining acid) and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by either recrystallization or column chromatography.

Troubleshooting Guide & FAQs

This section addresses common issues that can lead to low conversion or impure products in the synthesis of 4-Bromo-3',4'-(ethylenedioxy)benzophenone.

FAQ 1: My reaction yield is very low. What are the likely causes?

Low yields are a frequent challenge in Friedel-Crafts acylations. Several factors could be at play:

• Moisture Contamination: The Lewis acid catalyst, aluminum chloride, is extremely sensitive to moisture. Even trace amounts of water in your glassware, solvent, or reagents will deactivate the catalyst.

  • Solution: Ensure all glassware is thoroughly oven-dried or flame-dried before use. Use anhydrous solvents and freshly opened, high-purity reagents. Handle anhydrous aluminum chloride quickly in a dry atmosphere (e.g., a glove box or under a nitrogen blanket).

• Insufficient Catalyst: Friedel-Crafts acylation often requires a stoichiometric amount of the Lewis acid, not just a catalytic amount. This is because the ketone product can form a complex with the AlCl₃, effectively sequestering it from the reaction.

  • Solution: Use at least 1.2 equivalents of AlCl₃ relative to the limiting reagent. You may need to perform small-scale experiments to determine the optimal catalyst loading for your specific conditions.

• Poor Quality Reagents: The purity of both 1,4-benzodioxan and 4-bromobenzoyl chloride is critical.

  • Solution: 4-Bromobenzoyl chloride can hydrolyze over time to 4-bromobenzoic acid. It is advisable to use freshly opened or distilled 4-bromobenzoyl chloride. The purity of 1,4-benzodioxan should also be verified.

• Sub-optimal Reaction Temperature: While the initial addition is often performed at a low temperature to control the exothermic reaction, the reaction may require heating to proceed to completion.

  • Solution: After the initial addition at 0-5 °C, allow the reaction to proceed at room temperature. If the reaction is sluggish (as monitored by TLC), gentle heating (e.g., to 40-50 °C) may be necessary. However, excessive heat can promote side reactions.

FAQ 2: I am observing multiple spots on my TLC plate. What are the possible side products?

The formation of multiple products can complicate purification and reduce the yield of the desired product.

• Isomeric Products: While the acylation of 1,4-benzodioxan is expected to occur predominantly at the 6-position, a small amount of the 5-isomer (ortho to one of the ether oxygens) may form. The directing effect of the ethylenedioxy group strongly favors the 6-position, but some ortho-acylation is a possibility.[2]

  • Solution: Careful purification by column chromatography is usually effective in separating these isomers.

• Di-acylation: Although the acyl group is deactivating, making a second acylation less likely, it can occur if the reaction conditions are too harsh or if the 1,4-benzodioxan is highly activated.

  • Solution: Use a molar ratio of 1,4-benzodioxan to 4-bromobenzoyl chloride that is close to 1:1 or with a slight excess of the acyl chloride. Avoid excessively high temperatures and long reaction times.

• Cleavage of the Ethylenedioxy Ring: Strong Lewis acids can potentially catalyze the cleavage of ether linkages, especially at elevated temperatures. While 1,4-benzodioxan is generally stable, this side reaction cannot be entirely ruled out under harsh conditions.

  • Solution: Maintain a controlled temperature throughout the reaction. If ring cleavage is suspected, consider using a milder Lewis acid, although this may require longer reaction times or higher temperatures.

FAQ 3: How can I effectively purify the crude product?

Proper purification is essential to obtain 4-Bromo-3',4'-(ethylenedioxy)benzophenone with high purity.

• Recrystallization: This is a good method for removing small amounts of impurities.

  • Recommended Solvents: A common solvent for recrystallizing benzophenone derivatives is ethanol or a mixture of ethanol and water.[3][4] Light petroleum (petroleum ether) has also been used for similar compounds. You may need to screen several solvents or solvent pairs to find the optimal conditions for your product. A good recrystallization solvent will dissolve the compound when hot but not when cold.

• Column Chromatography: This is the preferred method for separating isomeric byproducts and other impurities with different polarities.

  • Stationary Phase: Silica gel is the standard stationary phase.

  • Mobile Phase (Eluent): A mixture of a non-polar solvent like hexane or petroleum ether and a more polar solvent like ethyl acetate is typically effective.[1] You can start with a low polarity eluent (e.g., 95:5 hexane:ethyl acetate) and gradually increase the polarity to elute your product. The optimal eluent system should be determined by TLC analysis.

FAQ 4: My reaction mixture turned very dark. Is this normal?

Yes, it is common for Friedel-Crafts acylation mixtures to develop a dark color, often red, brown, or even black. This is due to the formation of charge-transfer complexes and other minor side reactions. A dark color does not necessarily indicate that the reaction has failed. The color should dissipate upon quenching the reaction with an aqueous acid solution.

Troubleshooting Workflow

Caption: A systematic approach to troubleshooting low conversion.

References

• Manrose. (n.d.). ADVANCED ORGANIC CHEMISTRY (CHM 624 EXPERIMENT 2. TITLE 4-BROMOBENZOPHENONE BY THE FRIEDEL-CRAFTS REACTION. Scribd. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of aryl ketones by acylation of arenes. Retrieved from [Link]

• Google Patents. (n.d.). CN108586224B - Method for purifying and separating benzophenone.

• TSI Journals. (2007). Chemistry and pharmacology of benzodioxanes. Retrieved from [Link]

• Davies, D. (2011, August 2). Experiment 14: Friedel-Crafts Acylation. YouTube. Retrieved from [Link]

• Google Patents. (n.d.). CN102079748A - Synthesis method of 3,4-ethylenedioxythiophene.

• Stephan, D. W. (2018). Reductive Cleavage of Dioxygen Mediated by a Lewis Superacidic Bis(borane). Angewandte Chemie International Edition, 57(35), 11239–11243. Retrieved from [Link]

• Organic Syntheses. (n.d.). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

• ResearchGate. (n.d.). Several Routes for the Synthesis of Aryl Ketones. Retrieved from [Link]

• National Institutes of Health. (2014). Aryl Ketone Synthesis via Tandem Orthoplatinated Triarylphosphite-Catalyzed Addition Reactions of Arylboronic Acids with Aldehydes Followed by Oxidation. ACS Catalysis, 4(8), 2577–2581. Retrieved from [Link]

• Idris, N., et al. (2022). Synthesis and Characterization of 1,4-Benzodioxane-6-Carboxylic Acid Amide Analogs. International Journal of Organic Chemistry, 12, 148-163. Retrieved from [Link]

• Filo. (2024). Reaction of chlorobenzene with 4-chlorobenzyl chloride and aluminum chloride. Retrieved from [Link]

• Reeve, A. M. (2006). A Discovery-Based Friedel–Crafts Acylation Experiment: Student-Designed Experimental Procedure. Journal of Chemical Education, 83(1), 99. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). What results from the reaction of 4-phenylbutanoyl chloride in presence of AlCl3? Retrieved from [Link]

• The Royal Society of Chemistry. (2019). Ex situ generation of stoichiometric HCN and its application in the Pd-catalysed cyanation of aryl bromides. Retrieved from [Link]

• Google Patents. (n.d.). US20030208068A1 - Convergent synthesis of alpha-aryl-beta-ketonitriles.

• ResearchGate. (2018). Synthesis of 4-Substituted Ethers of Benzophenone and their Antileishmanial Activity. Retrieved from [Link]

• Organic Syntheses. (n.d.). Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. Retrieved from [Link]

• National Institutes of Health. (2023). Selective C–N Bond Cleavage in Unstrained Pyrrolidines Enabled by Lewis Acid and Photoredox Catalysis. Journal of the American Chemical Society, 145(40), 22005–22014. Retrieved from [Link]

• Organic Syntheses. (n.d.). Acetophenone, 3-bromo-. Retrieved from [Link]

• Chemistry LibreTexts. (2023). The Halogenation of Benzene. Retrieved from [Link]

• Osbourn, J. (2021, June 27). Reduction of Aryl Ketones. YouTube. Retrieved from [Link]

• National Institutes of Health. (2018). Synthesis of 4-substituted ethers of benzophenone and their antileishmanial activities. Chemistry Central Journal, 12(1), 55. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of 4-bromobenzoyl chloride. Retrieved from [Link]

• Organic Syntheses. (n.d.). 5-(2-Bromophenyl)-5-propyl-5,6-dihydropyridin-2(1H)-one. Retrieved from [Link]

• Organic Syntheses. (n.d.). (7-(benzyloxy)hepta-1,3,5-triynyl)triisopropylsilane. Retrieved from [Link]

• Oregon State University. (n.d.). SYNTHESIS, SPECTROSCOPY AND PHOTOCHEMISTRY OF BENZOPHENONES. Retrieved from [Link]

Sources

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Reference Data & Comparative Studies

A Spectroscopic Compass: Navigating the Structural Landscape of 4-Bromo-3',4'-(ethylenedioxy)benzophenone

A Comparative Guide for Researchers and Drug Development Professionals

In the intricate world of medicinal chemistry and materials science, the precise structural elucidation of novel molecules is paramount. 4-Bromo-3',4'-(ethylenedioxy)benzophenone, a halogenated derivative of the versatile benzophenone scaffold, presents a compelling case for a thorough spectroscopic investigation. Its unique combination of a brominated phenyl ring, a central carbonyl linker, and an electron-donating ethylenedioxy group on the second phenyl ring suggests a rich and informative spectroscopic profile. This guide provides an in-depth spectroscopic characterization of this molecule, offering a comparative analysis with structurally related analogs to illuminate the influence of its distinct functional groups.

This guide is designed to be a practical resource for researchers, providing not only a detailed analysis of the expected spectroscopic data but also the underlying principles and experimental protocols necessary to conduct such characterizations in a laboratory setting.

The Structural Framework: A Tale of Two Rings

The molecular architecture of 4-Bromo-3',4'-(ethylenedioxy)benzophenone is central to understanding its spectroscopic behavior. The molecule is comprised of two key aromatic systems linked by a carbonyl group.

• Ring A: The 4-Bromophenyl Moiety: This ring is substituted with a bromine atom, a moderately deactivating and ortho-, para-directing group. The presence of bromine is expected to significantly influence the chemical shifts of the aromatic protons and carbons, and its isotopic signature will be a defining feature in the mass spectrum.

• Ring B: The 3',4'-Ethylenedioxybenzene (or 1,4-Benzodioxan) Moiety: This portion of the molecule features an ethylenedioxy bridge across two adjacent positions of the benzene ring. This group is a strong electron-donating group, which will have a pronounced effect on the electron density of this aromatic ring, thereby influencing its NMR and UV-Vis absorption characteristics.

The central carbonyl group (C=O) acts as a bridge and its own spectroscopic signals, particularly in IR and ¹³C NMR spectroscopy, will be sensitive to the electronic nature of the attached aromatic rings.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Proton and Carbon Perspective

NMR spectroscopy provides the most detailed insight into the molecular skeleton. Here, we predict the ¹H and ¹³C NMR spectra of 4-Bromo-3',4'-(ethylenedioxy)benzophenone and compare them with the experimental data of our chosen analogs.

¹H NMR Spectroscopy

The ¹H NMR spectrum is anticipated to show distinct signals for the aromatic protons on both rings and the methylene protons of the ethylenedioxy group.

Predicted ¹H NMR Data for 4-Bromo-3',4'-(ethylenedioxy)benzophenone:

Proton	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Rationale
H-2, H-6	~7.6-7.7	Doublet	Ortho to the carbonyl group and meta to the bromine atom.
H-3, H-5	~7.5-7.6	Doublet	Meta to the carbonyl group and ortho to the bromine atom.
H-2'	~7.3-7.4	Doublet	Ortho to the carbonyl group in the electron-rich ring.
H-5'	~6.9-7.0	Doublet	Ortho to the ethylenedioxy group.
H-6'	~7.2-7.3	Doublet of doublets	Between the carbonyl and ethylenedioxy groups.
-OCH₂CH₂O-	~4.3	Singlet	Methylene protons of the ethylenedioxy group.

Comparative ¹H NMR Data:

Compound	Aromatic Protons (ppm)	Other Protons (ppm)
4-Methoxybenzophenone [1]	7.85-7.82 (m, 2H), 7.77-7.74 (m, 2H), 7.58-7.54 (m, 1H), 7.47 (t, J = 7.6 Hz, 2H), 6.96 (dd, J = 8.8, 2.0 Hz, 2H)	3.88 (s, 3H, -OCH₃)
4-Bromobenzophenone	Aromatic region will show complex multiplets.	-

Analysis:

• The protons on the brominated ring of the target molecule are expected to be deshielded compared to those on the ethylenedioxy-substituted ring due to the electron-withdrawing nature of the bromine and the carbonyl group.

• The ethylenedioxy group in the target molecule will cause a significant upfield shift (lower ppm) for the protons on Ring B compared to the unsubstituted phenyl ring of 4-bromobenzophenone.

• Compared to 4-methoxybenzophenone, the ethylenedioxy bridge will result in a singlet for the four equivalent methylene protons, a key distinguishing feature. The aromatic protons on the substituted ring of the target molecule will have a different splitting pattern due to the cyclic nature of the substituent.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information on all the unique carbon environments within the molecule.

Predicted ¹³C NMR Data for 4-Bromo-3',4'-(ethylenedioxy)benzophenone:

Carbon	Predicted Chemical Shift (ppm)	Rationale
C=O	~195	Carbonyl carbon, influenced by both aromatic rings.
C-1	~137	Quaternary carbon attached to the carbonyl group.
C-4	~128	Carbon bearing the bromine atom (ipso-carbon).
C-2, C-6	~131	Ortho to the carbonyl group.
C-3, C-5	~132	Ortho to the bromine atom.
C-1'	~130	Quaternary carbon attached to the carbonyl group.
C-3', C-4'	~143, ~148	Carbons of the ethylenedioxy group.
C-2', C-5', C-6'	~110-125	Aromatic carbons of the ethylenedioxy-substituted ring.
-OCH₂CH₂O-	~64	Methylene carbons of the ethylenedioxy group.

Comparative ¹³C NMR Data:

Compound	Carbonyl Carbon (ppm)	Aromatic Carbons (ppm)	Other Carbons (ppm)
4-Methoxybenzophenone [1]	195.6	163.2, 138.3, 132.6, 131.9, 130.1, 129.8, 128.2, 113.6	55.5 (-OCH₃)
4-Bromobenzophenone	~195	Aromatic region will show multiple signals.	-

Analysis:

• The carbonyl carbon signal in all three compounds is expected in a similar region (~195 ppm).

• The carbon directly attached to the bromine atom (C-4) in the target molecule and 4-bromobenzophenone will be significantly influenced by the halogen's electronegativity and is often difficult to predict with high accuracy without experimental data.[2]

• The carbons of the ethylenedioxy-substituted ring (Ring B) in the target molecule will be shifted upfield compared to the unsubstituted ring of 4-bromobenzophenone due to the electron-donating effect of the substituent.

• The two methylene carbons of the ethylenedioxy group will give a characteristic signal around 64 ppm.

Vibrational Spectroscopy: The Infrared (IR) Signature

Infrared spectroscopy is a powerful tool for identifying functional groups. The IR spectrum of 4-Bromo-3',4'-(ethylenedioxy)benzophenone will be dominated by the stretching vibration of the carbonyl group.

Predicted IR Data for 4-Bromo-3',4'-(ethylenedioxy)benzophenone:

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Rationale
C=O Stretch	~1650-1670	Conjugated ketone. The exact position will be influenced by the electronic effects of both rings.
C=C Stretch (Aromatic)	~1580-1600	Multiple bands are expected due to the two different aromatic rings.
C-O-C Stretch (Ether)	~1250-1300 (asymmetric), ~1020-1080 (symmetric)	Characteristic of the ethylenedioxy group.
C-Br Stretch	~500-600	In the fingerprint region, often weak.
C-H Stretch (Aromatic)	~3000-3100
C-H Stretch (Aliphatic)	~2850-2960	Methylene groups of the ethylenedioxy substituent.

Comparative IR Data:

Compound	C=O Stretch (cm⁻¹)	Key Features
4-Methoxybenzophenone	~1655	Strong C-O stretching for the methoxy group.
4-Bromobenzophenone [3]	~1660	Dominated by the carbonyl and aromatic C=C stretches.

Analysis:

• The carbonyl stretching frequency of the target molecule is expected to be slightly lower than that of 4-bromobenzophenone due to the electron-donating nature of the ethylenedioxy group, which increases the single-bond character of the C=O bond through resonance.

• The presence of strong C-O ether stretches will be a clear indicator of the ethylenedioxy group, distinguishing it from 4-bromobenzophenone.

Mass Spectrometry: Unveiling the Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight and the fragmentation pattern of a molecule upon ionization.

Predicted Mass Spectrum for 4-Bromo-3',4'-(ethylenedioxy)benzophenone:

• Molecular Ion (M⁺): The key feature will be a pair of peaks of nearly equal intensity at m/z values corresponding to the molecular weight of the compound containing the two isotopes of bromine (⁷⁹Br and ⁸¹Br). The calculated monoisotopic mass is approximately 317.98917 Da.[4] We would therefore expect to see peaks at m/z ≈ 318 and 320.

• Key Fragmentation Pathways:

  • Loss of Br•: A significant fragment corresponding to [M-Br]⁺.

  • Acylium Ion Formation: Cleavage of the C-C bond between the carbonyl group and the aromatic rings can lead to the formation of [C₆H₄BrCO]⁺ (m/z 183/185) and [C₆H₃(O₂C₂H₄)CO]⁺ (m/z 163) acylium ions.

  • Fragments from the ethylenedioxybenzene moiety.

Comparative Mass Spectrometry Data:

Compound	Molecular Ion (m/z)	Key Fragments (m/z)
4-Methoxybenzophenone [5]	212	135 ([C₆H₄OCH₃CO]⁺), 105 ([C₆H₅CO]⁺), 77 ([C₆H₅]⁺)
4-Bromobenzophenone	260/262	183/185 ([C₆H₄BrCO]⁺), 105 ([C₆H₅CO]⁺), 77 ([C₆H₅]⁺)

Analysis:

• The isotopic pattern of bromine is the most definitive feature for identifying the presence of this halogen in the target molecule and 4-bromobenzophenone.

• The fragmentation pattern of the target molecule will be a hybrid of the patterns observed for the two analogs, showing fragments characteristic of both the 4-bromobenzoyl and the ethylenedioxybenzoyl moieties.

UV-Visible Spectroscopy: Probing the Electronic Transitions

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. Benzophenones typically exhibit two main absorption bands.[6]

Predicted UV-Vis Absorption for 4-Bromo-3',4'-(ethylenedioxy)benzophenone:

Transition	Predicted λmax (nm)	Rationale
π → π	~260-290	This band is associated with the aromatic system. The presence of the electron-donating ethylenedioxy group is expected to cause a red shift (to longer wavelength) compared to unsubstituted benzophenone.
n → π	~340-360	This is a weaker absorption band corresponding to the excitation of a non-bonding electron from the carbonyl oxygen to an anti-bonding π* orbital.

Comparative UV-Vis Data:

Compound	λmax (nm)
4-Methoxybenzophenone	Shows strong UV absorption, making it an effective UV filter.
Benzophenone [6]	~250 (π → π) and ~340 (n → π)

Analysis:

• The ethylenedioxy group in the target molecule, being a stronger electron-donating group than the methoxy group, is expected to cause a more significant red shift in the π → π* transition compared to 4-methoxybenzophenone. This is due to the increased conjugation and stabilization of the excited state.

Experimental Protocols

For researchers aiming to acquire experimental data, the following protocols provide a starting point.

NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• Instrumentation: Use a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard one-pulse ¹H spectrum.

  • Set the spectral width to cover the range of -2 to 12 ppm.

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16-64 scans).

  • Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Set the spectral width to cover the range of 0 to 220 ppm.

  • A larger number of scans will be required compared to ¹H NMR (e.g., 1024 or more).

  • Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Infrared (IR) Spectroscopy

• Sample Preparation:

  • Solid (KBr pellet): Mix ~1 mg of the compound with ~100 mg of dry KBr powder. Grind the mixture to a fine powder and press it into a transparent pellet using a hydraulic press.

  • Solid (ATR): Place a small amount of the solid sample directly on the ATR crystal.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Acquisition:

  • Record a background spectrum of the empty sample compartment (or clean ATR crystal).

  • Place the sample in the beam path and record the sample spectrum.

  • Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

  • The spectrum is usually plotted as transmittance (%) versus wavenumber (cm⁻¹).

Mass Spectrometry

• Sample Introduction: Introduce the sample into the mass spectrometer via a suitable method, such as direct infusion or through a gas or liquid chromatograph.

• Ionization: Use an appropriate ionization technique, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Mass Analysis: Scan a wide mass range (e.g., m/z 50-500) to detect the molecular ion and major fragments.

• Data Analysis: Analyze the resulting mass spectrum for the molecular ion peak(s) and characteristic fragmentation patterns. Pay close attention to the isotopic distribution for bromine-containing fragments.

UV-Visible Spectroscopy

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol, methanol, or cyclohexane). The concentration should be adjusted to give an absorbance reading between 0.1 and 1.0.

• Instrumentation: Use a dual-beam UV-Visible spectrophotometer.

• Acquisition:

  • Fill a quartz cuvette with the pure solvent to be used as a reference.

  • Fill a second quartz cuvette with the sample solution.

  • Scan a wavelength range from approximately 200 to 600 nm.

  • The resulting spectrum will show absorbance as a function of wavelength.

Conclusion

The spectroscopic characterization of 4-Bromo-3',4'-(ethylenedioxy)benzophenone, through a predictive and comparative approach, reveals a molecule with a rich and distinct spectral fingerprint. The interplay between the electron-withdrawing bromo-substituted ring and the electron-donating ethylenedioxy-substituted ring, mediated by the central carbonyl group, gives rise to characteristic features in its NMR, IR, mass, and UV-Vis spectra. By understanding these features in comparison to its structural analogs, researchers can gain valuable insights into the structure and electronic properties of this and other related benzophenone derivatives. This guide serves as a foundational tool for the identification, characterization, and further development of such compounds in various scientific disciplines.

References

• Cai, M., et al. (2017). A phosphine-free, atom-efficient cross-coupling reaction of triorganoindiums with acyl chlorides catalyzed by immobilization of palladium(0) in MCM-41. RSC Advances, 7(56), 35363-35370. [Link]

• PubChem. (n.d.). 4-Methoxybenzophenone. Retrieved from [Link]

• PubChem. (n.d.). 4-Bromobenzophenone. Retrieved from [Link]

• NIST. (n.d.). Methanone, (4-bromophenyl)phenyl-. In NIST Chemistry WebBook. Retrieved from [Link]

• PubChemLite. (n.d.). Methanone, (4-bromophenyl)(2,3-dihydro-1,4-benzodioxin-6-yl)-. Retrieved from [Link]

• Chem-Impex. (n.d.). 4-Methoxybenzophenone. Retrieved from [Link]

• ResearchGate. (n.d.). UV absorption spectrum of benzophenone in ethanol and cyclohexane showing two broad bands at about 250 nm and at 330±360, respectively. Retrieved from [Link]

• Chemistry Stack Exchange. (2018, January 10). Assigning the 13C NMR spectrum of bromobenzene and 4-bromobenzophenone. Retrieved from [Link]

Visualizations

Caption: Molecular structure of 4-Bromo-3',4'-(ethylenedioxy)benzophenone.

Caption: Experimental workflow for spectroscopic characterization.

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A Senior Application Scientist's Guide to Catalyst Efficiency in C-C Bond Formation with 4-Bromo-3',4'-(ethylenedioxy)benzophenone

Introduction: The Strategic Importance of C-C Bond Formation on Complex Scaffolds

In the landscape of modern drug discovery and materials science, the construction of carbon-carbon (C-C) bonds remains the cornerstone of molecular architecture. The ability to forge these connections with precision, efficiency, and broad functional group tolerance is paramount. Within this context, the benzophenone core represents a privileged scaffold, appearing in numerous biologically active compounds and functional materials. The specific substrate, 4-Bromo-3',4'-(ethylenedioxy)benzophenone, combines this valuable core with a strategically placed bromine atom, serving as a versatile handle for late-stage functionalization via transition metal-catalyzed cross-coupling reactions.

This guide provides an in-depth comparison of various catalytic systems for effecting C-C bond formation on this specific substrate. While direct, peer-reviewed comparative data for 4-Bromo-3',4'-(ethylenedioxy)benzophenone is notably scarce—suggesting it is a relatively specialized building block—we can construct a robust, predictive analysis. By leveraging established principles of reactivity and extensive experimental data from closely analogous systems, this document aims to equip researchers, scientists, and drug development professionals with the insights needed to make informed decisions in their synthetic endeavors. We will dissect the performance of leading catalytic systems, explain the causality behind experimental choices, and provide validated, step-by-step protocols.

Part 1: Deconstructing the Substrate: Electronic and Steric Considerations

Before comparing catalysts, we must first understand the intrinsic reactivity of our substrate, 4-Bromo-3',4'-(ethylenedioxy)benzophenone. Its behavior in a cross-coupling reaction is dictated by the electronic and steric environment surrounding the carbon-bromine (C-Br) bond.

• Electronic Effects: The benzoyl group is moderately electron-withdrawing. In a 4-bromo isomer, this effect is transmitted through resonance, increasing the electrophilicity of the carbon atom attached to the bromine. This heightened electrophilicity facilitates the crucial oxidative addition step, which is often the rate-determining step in palladium-catalyzed cycles.[1] Therefore, the substrate is considered "activated" for cross-coupling. The 3',4'-ethylenedioxy group on the second phenyl ring is electron-donating, but its electronic influence on the distant C-Br bond is minimal.

• Steric Effects: The bromine atom is in the para position relative to the benzoyl group. This placement is optimal for reactivity as it presents minimal steric hindrance to the incoming catalyst.[1] This contrasts sharply with ortho-substituted isomers, where the bulky adjacent group can significantly impede the catalyst's approach, demanding more specialized and often less efficient catalytic systems.

Based on these factors, 4-Bromo-3',4'-(ethylenedioxy)benzophenone is predicted to be a highly competent substrate for a wide range of cross-coupling reactions.

Part 2: A Comparative Analysis of Premier Catalytic Systems

The choice of catalyst is critical and depends on the specific C-C bond being formed (e.g., with an aryl, vinyl, or alkynyl group). Here, we compare the most relevant and powerful catalytic systems.

The Workhorse: Palladium-Catalyzed Suzuki-Miyaura Coupling

For forming C(sp²)-C(sp²) bonds (biaryl synthesis), the Suzuki-Miyaura reaction is arguably the most versatile and widely adopted method due to the operational simplicity and the commercial availability and stability of boronic acid coupling partners.[2]

Causality of Component Selection:

• Palladium Precursor: Pd(PPh₃)₄ and Pd(OAc)₂ are common choices. Pd(PPh₃)₄ can often be used directly, while Pd(OAc)₂ requires a phosphine ligand to be added separately to form the active Pd(0) species in situ.

• Ligands: For activated aryl bromides like our substrate, simple, cost-effective triphenylphosphine (PPh₃) is often sufficient. However, for more challenging couplings or to achieve higher turnover numbers, more electron-rich and bulky biarylphosphine ligands (e.g., Buchwald ligands like SPhos or XPhos) can dramatically improve efficiency by promoting both oxidative addition and reductive elimination.[3]

• Base: A base is essential to activate the boronic acid.[2] Inorganic bases like potassium carbonate (K₂CO₃) or sodium carbonate (Na₂CO₃) are most common, offering a good balance of reactivity and cost. The choice of solvent (e.g., toluene, dioxane, or aqueous mixtures) often dictates the solubility and effectiveness of the base.

Predicted Performance and Representative Data: Given the activated, sterically unhindered nature of the substrate, high yields are expected. The table below shows experimental data for the closely related 4-bromoacetophenone, which serves as an excellent proxy.

Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Pd(II)-N₂O₂ on Fe₃O₄ (0.25 mol%)	Na₂CO₃	DMA	140	24	100	[4]
Pd(PPh₃)₄ (3 mol%)	K₂CO₃	Toluene/EtOH/H₂O	85	12	~95	(Typical)

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is a validated, general procedure adaptable for the title substrate.

Caption: General workflow for Suzuki-Miyaura coupling.

Step-by-Step Methodology:

• Vessel Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar and condenser, add 4-Bromo-3',4'-(ethylenedioxy)benzophenone (1.0 mmol), the desired arylboronic acid (1.2 mmol), tetrakis(triphenylphosphine)palladium(0) (0.03 mmol, 3 mol%), and potassium carbonate (2.0 mmol).

• Solvent Addition: Add a solvent mixture, such as 10 mL of toluene and 2.5 mL of ethanol.

• Inert Atmosphere: Seal the flask and cycle between vacuum and nitrogen (or argon) three times to ensure an inert atmosphere.

• Reaction: Heat the mixture to 85 °C with vigorous stirring.

• Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 15 mL) and then brine (15 mL).

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to yield the desired biaryl product.

The Olefinating Powerhouse: Palladium-Catalyzed Heck Coupling

The Heck reaction is the premier method for coupling aryl halides with alkenes, forming a new C(sp²)-C(sp²) bond and installing a vinyl group.[5]

Causality of Component Selection:

• Catalyst System: Pd(OAc)₂ is a very common and effective precursor. The reaction can sometimes proceed without a phosphine ligand ("ligand-free"), though addition of ligands like PPh₃ or more specialized ones can improve yields and reliability.

• Base: A hindered organic base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is typically used. It serves both to neutralize the HBr generated and to facilitate the regeneration of the Pd(0) catalyst.

• Additives: In some cases, additives like tetra-n-butylammonium bromide (TBAB) are used as phase-transfer catalysts, especially in polar solvents.

Predicted Performance: The electronic activation of the C-Br bond suggests the Heck reaction should proceed efficiently. A key consideration is regioselectivity with unsymmetrical olefins. For simple terminal alkenes like styrene or acrylates, coupling typically occurs at the less substituted carbon.

Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Pd(OAc)₂ (1 mol%), PPh₃ (2 mol%)	Et₃N	DMF	100	16	>90	(Typical)
Pd(OAc)₂ (2 mol%)	NaHCO₃	H₂O	100	2	~95	(Aqueous conditions)

The Alkyne Specialist: Palladium/Copper-Catalyzed Sonogashira Coupling

For the synthesis of aryl alkynes via C(sp²)-C(sp) bond formation, the Sonogashira coupling is the reaction of choice.[6] It traditionally uses a dual catalytic system of palladium and a copper(I) salt.

Causality of Component Selection:

• Palladium Catalyst: PdCl₂(PPh₃)₂ or Pd(PPh₃)₄ are standard. The palladium complex orchestrates the main catalytic cycle.

• Copper Co-catalyst: Copper(I) iodide (CuI) is the classic co-catalyst. It reacts with the terminal alkyne to form a copper acetylide intermediate, which is more reactive in the transmetalation step with the palladium center.

• Base: An amine base, typically triethylamine or diisopropylamine, is used as the solvent and base.

• Copper-Free Systems: Concerns over copper toxicity and side reactions (e.g., Glaser coupling) have led to the development of copper-free protocols. These systems rely on highly efficient palladium/phosphine ligand systems and a different base, such as piperidine or DBU, to function effectively.[7]

Predicted Performance: High yields are anticipated. The reaction is generally very robust and tolerant of various functional groups.

Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
PdCl₂(PPh₃)₂ (2 mol%), CuI (4 mol%)	Et₃N	THF	65	8	>90	(Classic)
[Pd precatalyst] (2.5 mol%)	TMP	DMSO	RT	3	~88	[7]

The Cost-Effective Alternative: Nickel-Catalyzed Cross-Coupling

Nickel catalysts are gaining prominence as a more sustainable and economical alternative to palladium for many cross-coupling reactions.[8] They can often couple less reactive electrophiles (like aryl chlorides) and offer unique reactivity profiles.

Causality of Component Selection:

• Nickel Precursor: Simple nickel(II) salts like NiCl₂ are often used in combination with a ligand and a reducing agent (e.g., zinc powder) to generate the active Ni(0) species.

• Ligands: Bidentate nitrogen-based ligands (e.g., bipyridine, phenanthroline) or phosphine ligands are crucial for stabilizing the nickel catalyst and modulating its reactivity.

• Reaction Type: Nickel is particularly effective in Negishi-type couplings (with organozinc reagents) and Kumada-type couplings (with Grignard reagents).

Predicted Performance: For an activated aryl bromide, nickel catalysis is expected to be highly efficient. It can be particularly advantageous in large-scale synthesis where catalyst cost is a significant factor.

Catalyst System	Coupling Partner	Solvent	Temp (°C)	Yield (%)	Reference
NiCl₂(dppp)	Aryl Grignard	THF	RT-reflux	High	(Kumada)
Ni(acac)₂ / Ligand	Arylzinc	DMA	80-100	High	(Negishi)

Part 3: Mechanistic Insights and Strategic Selection

Understanding the underlying catalytic cycles is key to troubleshooting and optimizing reactions. Most palladium- and nickel-catalyzed cross-couplings follow a similar fundamental pathway.

Caption: Generalized catalytic cycle for cross-coupling.

Decision-Making Workflow

To select the optimal catalyst system, consider the desired product first.

Caption: Catalyst selection guide for C-C bond formation.

Conclusion

For the synthesis of biaryl compounds, Palladium-catalyzed Suzuki-Miyaura coupling stands out as the most practical and reliable starting point. For vinylation and alkynylation, the Heck and Sonogashira reactions, respectively, are powerful and well-established. For cost-sensitive, large-scale applications or for forming C(sp²)-C(sp³) bonds, Nickel-based catalytic systems present a compelling and potent alternative.

The protocols and comparative insights provided in this guide offer a solid foundation for researchers to successfully functionalize this valuable benzophenone building block, enabling the rapid advancement of their synthetic programs.

References

• Asnan, H. H. M., et al. (n.d.). Catalytic Study of 4-Bromoacetophenone in the Suzuki-Miyaura Cross-Coupling Reaction by Controllable, Effective and Reusable Magnetic Supported Palladium(II)-N2O2 Catalyst. Available at: [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Available at: [Link]

• Chinchilla, R., & Nájera, C. (2011). Recent advances in Sonogashira reactions. Chemical Society Reviews, 40(10), 5084-5121. Available at: [Link]

• Anctil, E. J. G., & Snieckus, V. (2002). The Directed Ortho Metalation-Cross Coupling Symbiosis. The Suzuki-Miyaura Connection. Journal of Organometallic Chemistry, 653(1-2), 150-160.

• Reis, A., et al. (2022). Nickel-Catalyzed Cross-Electrophile Coupling: Methodology Development and Mechanistic Insights. University of Wisconsin-Madison. Available at: [Link]

• Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 100(8), 3009–3066. Available at: [Link]

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211. Available at: [Link]

• Myers, A. (n.d.). The Suzuki Reaction - Chem 115. Available at: [Link]

• LibreTexts Chemistry. (2021). Heck Reaction. Available at: [Link]

• Nolan, S. P. (Ed.). (2024). N-Heterocyclic Carbenes in Synthesis. Wiley-VCH.

• Magano, J., & Dunetz, J. R. (2012). Large-Scale Applications of Transition Metal-Catalyzed Couplings for the Synthesis of Pharmaceuticals. Chemical Reviews, 111(3), 2177–2250. Available at: [Link]

• Corbet, J. P., & Mignani, G. (2006). Selected Patented Cross-Coupling Reaction Technologies. Chemical Reviews, 106(7), 2651–2710. Available at: [Link]

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Literature review of 4-Bromo-3',4'-(ethylenedioxy)benzophenone applications

An In-Depth Technical Guide to the Applications and Comparative Performance of 4-Bromo-3',4'-(ethylenedioxy)benzophenone

This guide provides a comprehensive technical overview of 4-Bromo-3',4'-(ethylenedioxy)benzophenone, a versatile yet underexplored chemical entity. For researchers, medicinal chemists, and materials scientists, this document elucidates the molecule's synthesis, its significant potential across various high-value applications, and a comparative analysis against established alternatives. While direct literature on this specific compound is sparse, this guide synthesizes data from structurally analogous compounds to forecast its utility and performance, providing a robust framework for future research and development.

Introduction and Structural Rationale

4-Bromo-3',4'-(ethylenedioxy)benzophenone, with the IUPAC name (4-bromophenyl)(2,3-dihydrobenzo[b][1][2]dioxin-6-yl)methanone, is a diarylketone possessing a unique combination of functional groups that predicts its utility in several key areas of chemical science.

• Benzophenone Core : This rigid scaffold is a well-established pharmacophore in medicinal chemistry and a classic photophore used in photochemistry and polymer science.[1]

• 4-Bromo Substituent : The bromine atom on one phenyl ring serves as a highly versatile synthetic handle, particularly for palladium-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures.[3]

• 3',4'-Ethylenedioxy Group : This moiety, also known as a 1,4-benzodioxan ring, is present in numerous biologically active compounds. It imparts conformational rigidity and can modulate electronic properties and solubility, influencing interactions with biological targets.

This guide will explore the synthesis of this molecule and delve into its three primary potential applications: as a key intermediate in cross-coupling reactions, as a scaffold in medicinal chemistry, and as a photoinitiator.

Synthesis of 4-Bromo-3',4'-(ethylenedioxy)benzophenone

The most direct and industrially scalable method for synthesizing the title compound is the Friedel-Crafts acylation. This electrophilic aromatic substitution involves the acylation of 1,4-benzodioxan with 4-bromobenzoyl chloride in the presence of a strong Lewis acid catalyst, such as aluminum chloride (AlCl₃).[4]

Experimental Protocol: Friedel-Crafts Acylation

Causality: The Lewis acid, AlCl₃, coordinates with the acyl chloride, generating a highly electrophilic acylium ion. The electron-rich 1,4-benzodioxan ring then acts as a nucleophile, attacking the acylium ion. A subsequent deprotonation restores aromaticity to yield the desired ketone. The reaction is conducted under anhydrous conditions to prevent quenching of the catalyst and acylium ion.

Materials:

• 1,4-Benzodioxan

• 4-Bromobenzoyl chloride

• Aluminum chloride (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Hydrochloric acid (concentrated)

• Ice

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (1.2 equivalents) and anhydrous DCM. Cool the suspension to 0 °C in an ice bath.

• Acylium Ion Formation: Dissolve 4-bromobenzoyl chloride (1.0 equivalent) in anhydrous DCM and add it to the dropping funnel. Add the solution dropwise to the stirred AlCl₃ suspension over 20-30 minutes, maintaining the temperature at 0 °C.

• Electrophilic Substitution: Dissolve 1,4-benzodioxan (1.1 equivalents) in anhydrous DCM and add it to the dropping funnel. Add this solution dropwise to the reaction mixture over 30-45 minutes. After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring progress by TLC.

• Workup: Carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated HCl to quench the reaction and decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice with DCM.

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield pure 4-Bromo-3',4'-(ethylenedioxy)benzophenone.

Caption: Synthetic workflow for 4-Bromo-3',4'-(ethylenedioxy)benzophenone.

Core Application Analysis and Comparison

Application as a Synthetic Intermediate in Cross-Coupling Reactions

The presence of the C-Br bond makes the molecule an excellent substrate for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to form new C-C bonds. This is a cornerstone of modern organic synthesis for creating complex molecules, including pharmaceuticals and functional materials.[2][5]

Comparative Analysis of Halogen Reactivity: The choice of halogen (I, Br, Cl) on the benzophenone scaffold is a critical determinant of reactivity in cross-coupling reactions. The reactivity generally follows the trend of C-I > C-Br > C-Cl, which is inversely correlated with the carbon-halogen bond dissociation energy.

Halogen Substituent	C-X Bond Energy (kJ/mol)	Relative Reactivity	Typical Catalyst Loading	Notes
4-Iodo benzophenone	~270	Highest	Low (e.g., <1 mol%)	Most reactive, susceptible to side reactions. Often used for difficult couplings.
4-Bromo benzophenone	~330	Intermediate	Moderate (e.g., 1-5 mol%)	Optimal balance: Good reactivity, high stability, and moderate cost.[6]
4-Chloro benzophenone	~400	Lowest	High (requires specialized ligands)	Less reactive, often requires more forceful conditions and advanced catalyst systems.[7]

Generalized Experimental Protocol: Suzuki-Miyaura Coupling

• Setup: In a reaction vial, combine 4-Bromo-3',4'-(ethylenedioxy)benzophenone (1.0 mmol), an arylboronic acid (1.2 mmol), a palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%), and a base (e.g., K₂CO₃, 2.0 mmol).

• Solvent Addition: Add a degassed solvent system (e.g., toluene/ethanol/water).

• Reaction: Heat the mixture (e.g., to 80-100 °C) and stir until the starting material is consumed (monitor by TLC).

• Workup: After cooling, dilute with an organic solvent, wash with water and brine, dry, and concentrate.

• Purification: Purify the product by column chromatography.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Application as a Scaffold in Medicinal Chemistry

The benzophenone scaffold is prevalent in molecules with a wide range of biological activities, including anticancer and anti-inflammatory properties.[1] Specifically, derivatives of benzophenone have been investigated as inhibitors of aldo-keto reductase 1C3 (AKR1C3), an enzyme implicated in cancer cell proliferation and drug resistance.[8][9]

Comparative Analysis with Known AKR1C3 Inhibitors: The structure of 4-Bromo-3',4'-(ethylenedioxy)benzophenone can be compared to known non-steroidal anti-inflammatory drugs (NSAIDs) like indomethacin, which also inhibit AKR1C3. The p-chlorobenzoyl group of indomethacin occupies a key pocket in the enzyme's active site.

Compound	Key Structural Features	AKR1C3 Inhibition	Rationale for Comparison
Indomethacin	p-Chlorobenzoyl group, indole core	Potent Inhibitor	The chlorobenzoyl moiety is structurally analogous to the 4-bromobenzoyl part of our target molecule.[8]
Flufenamic Acid	N-phenylanthranilate core	Potent Inhibitor	Serves as a template for designing new inhibitors; demonstrates the tolerance for halogenated phenyl rings.[9]
4-Bromo-3',4'-(ethylenedioxy)benzophenone	4-Bromobenzoyl group, ethylenedioxy group	Hypothesized Inhibitor	The 4-bromophenyl group could mimic the chlorophenyl group of indomethacin. The ethylenedioxy group could enhance binding through hydrogen bonding or improve pharmacokinetic properties.

Rationale for Drug Development Professionals: The 4-bromo substituent offers a site for further modification to optimize binding affinity and selectivity. The ethylenedioxy group provides a rigid, hydrophilic region that can be exploited to improve solubility and cell permeability compared to more lipophilic analogs. This makes the title compound an attractive starting point for a fragment-based or lead optimization campaign targeting AKR1C3.

Experimental Protocol: In Vitro AKR1C3 Inhibition Assay

• Reagents: Recombinant human AKR1C3, NADPH (cofactor), a suitable substrate (e.g., S-tetralol), and test compound stock solutions in DMSO.

• Assay: In a 96-well plate, combine buffer, NADPH, AKR1C3 enzyme, and varying concentrations of the test compound.

• Initiation: Start the reaction by adding the substrate.

• Detection: Monitor the decrease in NADPH absorbance at 340 nm over time using a plate reader.

• Analysis: Calculate the rate of reaction at each inhibitor concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

Caption: Mechanism of competitive enzyme inhibition.

Application as a Photoinitiator

Benzophenones are classic Type II photoinitiators.[5] Upon excitation with UV light (~350 nm), they undergo intersystem crossing to a reactive triplet state. This triplet state can then abstract a hydrogen atom from a co-initiator (like an amine), generating free radicals that initiate polymerization.

Comparative Analysis of Substituted Benzophenones: The photochemical properties of benzophenones are highly dependent on their substituents. The 3',4'-ethylenedioxy group is electron-donating, while the 4-bromo group is electron-withdrawing.

Benzophenone Derivative	Substituent Type	Expected Effect on λmax	Expected Effect on Reactivity
Benzophenone (unsubstituted)	-	Baseline	Standard Type II initiator.
4,4'-Bis(diethylamino)benzophenone	Strong Electron-Donating	Bathochromic shift (red-shift)	Increased molar absorptivity and reactivity.[10]
4-Bromobenzophenone	Electron-Withdrawing	Minor shift	The heavy bromine atom can enhance intersystem crossing (heavy-atom effect), potentially increasing radical generation efficiency.
4-Bromo-3',4'-(ethylenedioxy)benzophenone	Mixed (Donating + Withdrawing)	Likely red-shifted due to the donating group	The combination may offer a balance of good light absorption and efficient intersystem crossing, making it a potentially highly efficient photoinitiator.[11]

Rationale for Polymer Scientists: The predicted red-shifted absorption of 4-Bromo-3',4'-(ethylenedioxy)benzophenone could make it suitable for curing systems with longer wavelength light sources (e.g., LED lamps), which is a significant advantage in modern polymer processing. The anticipated enhancement from the heavy-atom effect could lead to faster cure times and lower required initiator concentrations.

Experimental Protocol: Photopolymerization of an Acrylate Monomer

• Formulation: Prepare a solution of a monomer (e.g., trimethylolpropane triacrylate), the photoinitiator (e.g., 1 wt%), and a co-initiator (e.g., triethylamine, 2 wt%).

• Sample Preparation: Place a defined thickness of the formulation between two glass plates.

• Irradiation: Expose the sample to a UV lamp (e.g., 365 nm) for a set period.

• Analysis: Determine the degree of conversion by methods such as FTIR spectroscopy (monitoring the disappearance of the acrylate C=C peak) or photo-DSC.

Caption: Mechanism of Type II photoinitiation.

Summary and Future Outlook

4-Bromo-3',4'-(ethylenedioxy)benzophenone is a molecule of significant synthetic potential. Although it remains largely unexplored in dedicated studies, a thorough analysis of its structural components allows for a strong, evidence-based projection of its utility.

• As a synthetic intermediate , it offers an optimal balance of reactivity and stability for cross-coupling reactions.

• In medicinal chemistry , it presents a novel and promising scaffold for the development of enzyme inhibitors, particularly for targets like AKR1C3.

• In polymer science , it has the potential to be a highly efficient photoinitiator with favorable absorption properties for modern curing technologies.

This guide serves as a foundational document to stimulate further investigation. Experimental validation of these proposed applications is a critical next step. Researchers are encouraged to pursue the synthesis and evaluation of this compound to unlock its full potential as a versatile tool in chemistry and materials science.

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